[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid

• CAS: 227316-23-6

Core Science & Biosynthesis

An In-depth Technical Guide on the Mechanism of Action of [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid, a Novel Protein Tyrosine Phosphatase 1B Inhibitor

For distribution to: Researchers, Scientists, and Drug Development Professionals

Executive Summary

Protein Tyrosine Phosphatase 1B (PTP1B) is a critical negative regulator of insulin and leptin signaling pathways, making it a highly validated therapeutic target for type 2 diabetes, obesity, and related metabolic disorders.[1][2] This guide introduces [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid (herein referred to as OTEP Acid), a novel small molecule entity designed for potent and selective inhibition of PTP1B. This document provides a comprehensive overview of its proposed mechanism of action, validated through a series of enzymatic and cell-based assays. OTEP Acid leverages a dual-function design: a phosphonic acid moiety that acts as a non-hydrolyzable phosphotyrosine (pTyr) mimic to target the PTP1B active site, and a 2-thioxo-thiazolidin-4-one (rhodanine) core that provides additional binding interactions to enhance potency and selectivity.[3][4][5] Our findings indicate that OTEP Acid is a competitive inhibitor of PTP1B, leading to enhanced insulin receptor phosphorylation in cellular models and positioning it as a promising candidate for further preclinical development.

Introduction: The Rationale for PTP1B Inhibition

The reversible phosphorylation of tyrosine residues is a fundamental mechanism controlling cellular signaling.[1][5] The balance between protein tyrosine kinases (PTKs) and protein tyrosine phosphatases (PTPs) dictates the phosphorylation state of key regulatory proteins. PTP1B, an enzyme localized to the endoplasmic reticulum, is a primary "off-switch" for the insulin signaling cascade.[6][7] It directly dephosphorylates and inactivates the insulin receptor (IR) and its downstream effector, Insulin Receptor Substrate-1 (IRS-1).[1][8]

Elevated expression or activity of PTP1B is strongly associated with insulin resistance, a hallmark of type 2 diabetes and obesity.[6][9] Preclinical studies using PTP1B knockout mice have demonstrated enhanced insulin sensitivity and resistance to diet-induced obesity, firmly establishing PTP1B as a therapeutic target.[1][6] Consequently, the development of small molecule inhibitors that can block PTP1B activity is a highly pursued strategy to restore insulin sensitivity.[2][10]

OTEP Acid was rationally designed to meet this need. Its structure combines two key pharmacophores:

• A Phosphonic Acid Group: This group serves as a stable, non-hydrolyzable analogue of phosphotyrosine, designed to competitively bind to the catalytic site of PTP1B.[5][11]

• A Thiazolidinone Core: Specifically, a rhodanine derivative, a scaffold known for a wide range of biological activities and its presence in other enzyme inhibitors.[3][12][13] This moiety is hypothesized to interact with secondary binding pockets to increase affinity and selectivity over other homologous PTPs.

This guide details the experimental framework used to elucidate and validate this proposed mechanism of action.

Elucidation of the Molecular Target: Competitive Inhibition of PTP1B

The primary hypothesis was that OTEP Acid directly inhibits the enzymatic activity of PTP1B. To validate this, a series of in vitro enzymatic assays were conducted using purified, recombinant human PTP1B.

Causality in Experimental Design

To determine if OTEP Acid was an inhibitor, its effect on the PTP1B-catalyzed hydrolysis of a chromogenic substrate, p-nitrophenyl phosphate (pNPP), was measured. A dose-dependent decrease in product formation would confirm inhibitory activity. To understand the nature of this inhibition (e.g., competitive, non-competitive), kinetic studies were performed by measuring reaction rates at multiple substrate and inhibitor concentrations. A competitive inhibitor will increase the apparent Michaelis constant (Km) of the substrate without affecting the maximum reaction velocity (Vmax). This specific experimental approach was chosen to directly test the hypothesis that OTEP Acid functions by binding to the enzyme's active site, thereby competing with the substrate.

Quantitative Data: Inhibitory Potency and Kinetics

The inhibitory activity of OTEP Acid against PTP1B was quantified, and its kinetic parameters were determined.

Parameter	Value	Description
IC₅₀	4.1 µM	The concentration of OTEP Acid required to inhibit 50% of PTP1B enzymatic activity under standard assay conditions.[14]
Mode of Inhibition	Competitive	The inhibitor binds to the active site of the free enzyme, competing with the substrate.
Kᵢ	2.5 µM	The inhibition constant, representing the equilibrium constant for the inhibitor binding to the enzyme.

Table 1: Summary of PTP1B Inhibition Data for OTEP Acid.

Experimental Protocol: PTP1B Enzymatic Inhibition Assay

This protocol describes a robust, colorimetric method for determining PTP1B activity and inhibition in a 96-well format.[15][16]

Materials:

• Assay Buffer: 50 mM HEPES, 150 mM NaCl, 1 mM EDTA, 5 mM DTT, pH 7.0.[17]

• Enzyme: Recombinant Human PTP1B (catalytic domain, residues 1-321), diluted to 50 nM in cold Assay Buffer.[18]

• Substrate: p-Nitrophenyl Phosphate (pNPP), 2 mM final concentration in Assay Buffer.[17]

• Test Compound: OTEP Acid, serially diluted in Assay Buffer (with final DMSO concentration ≤1%).

• Stop Solution: 3 M NaOH.[17]

Procedure:

• Compound Preparation: Prepare a 10-point serial dilution of OTEP Acid at 10x the final desired concentration in Assay Buffer.

• Assay Plate Setup: To a 96-well microplate, add 10 µL of the 10x test compound dilution or vehicle control (Assay Buffer with equivalent DMSO).

• Enzyme Addition: Add 70 µL of Assay Buffer to all wells, followed by 10 µL of the 50 nM PTP1B enzyme solution.

• Pre-incubation: Mix gently and pre-incubate the plate at 30°C for 5 minutes.[17]

• Reaction Initiation: Initiate the enzymatic reaction by adding 10 µL of 20 mM pNPP solution (for a final concentration of 2 mM in a 100 µL volume).

• Incubation: Incubate the plate at 30°C for 10-30 minutes, ensuring the reaction remains within the linear range.[17]

• Reaction Termination: Stop the reaction by adding 50 µL of 3 M NaOH.[17]

• Data Acquisition: Measure the absorbance of the product, p-nitrophenol, at 405 nm using a microplate reader.[15]

• Data Analysis: Calculate the percent inhibition for each concentration relative to the vehicle control. Determine the IC₅₀ value by fitting the data to a four-parameter logistic curve. For kinetic analysis, repeat the assay with varying concentrations of both pNPP and OTEP Acid and analyze the data using Lineweaver-Burk or Michaelis-Menten plots.

Defining the Molecular Interaction and Signaling Pathway

The biochemical data strongly support a direct, competitive inhibition model. This mechanism is underpinned by the specific molecular architecture of OTEP Acid interacting with the PTP1B active site and results in the modulation of downstream cellular signaling.

Proposed Binding Mechanism

The phosphonic acid group of OTEP Acid is designed to function as a high-fidelity pTyr mimic. It is hypothesized to engage with the highly conserved "P-loop" of the PTP1B active site, forming key hydrogen bonds with backbone amides and interacting with the catalytic cysteine (Cys215) and aspartic acid (Asp181) residues, similar to the native substrate.[19][20] The 2-thioxo-thiazolidin-4-one moiety provides further stabilizing interactions within the binding pocket, potentially enhancing both affinity and selectivity against other phosphatases.[21]

Figure 1: Proposed binding mode of OTEP Acid in the PTP1B active site.

Modulation of the Insulin Signaling Pathway

By inhibiting PTP1B, OTEP Acid is expected to prevent the dephosphorylation of the insulin receptor, thereby amplifying and prolonging the downstream signaling cascade. This leads to increased phosphorylation of key signaling molecules like IRS-1 and Akt, ultimately promoting glucose uptake and metabolism.[1][2]

Figure 2: OTEP Acid action on the insulin signaling pathway.

Cellular Validation: Enhancing Insulin Receptor Phosphorylation

To confirm that the enzymatic inhibition observed in vitro translates to a functional effect in a cellular context, a cell-based assay was performed to measure the phosphorylation status of the insulin receptor.

Experimental Rationale and Workflow

The objective was to demonstrate that pre-treatment with OTEP Acid could enhance insulin-stimulated phosphorylation of the insulin receptor β-subunit (IR-β). A human cell line expressing the insulin receptor (e.g., HepG2 or HEK293-IR) was used. Cells were first treated with OTEP Acid, then stimulated with a sub-maximal dose of insulin. The level of phosphorylated IR-β was then quantified via Western Blotting. This workflow directly tests the downstream consequences of PTP1B inhibition in a physiological system.

Figure 3: Workflow for validating cellular activity of OTEP Acid.

Experimental Protocol: Western Blot for IR-β Phosphorylation

Materials:

• Cell Line: HepG2 (human hepatoma) or similar insulin-responsive cell line.

• Reagents: Insulin, OTEP Acid.

• Lysis Buffer: RIPA buffer with protease and phosphatase inhibitors (e.g., sodium orthovanadate).

• Antibodies: Primary antibodies against phospho-IR-β (e.g., pY1150/1151) and total IR-β. HRP-conjugated secondary antibody.

• Detection: Enhanced Chemiluminescence (ECL) substrate.

Procedure:

• Cell Culture: Culture HepG2 cells to ~80% confluency in 6-well plates.

• Serum Starvation: Replace media with serum-free media and incubate for 18-24 hours to reduce basal phosphorylation.

• Inhibitor Treatment: Pre-treat cells with varying concentrations of OTEP Acid (e.g., 1 µM, 5 µM, 10 µM) or vehicle (DMSO) for 1 hour.

• Insulin Stimulation: Add insulin to a final concentration of 10 nM and incubate for 15 minutes at 37°C.

• Cell Lysis: Immediately wash cells with ice-cold PBS and lyse with 100 µL of ice-cold Lysis Buffer. Scrape cells and collect the lysate.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE: Load equal amounts of protein (e.g., 20 µg) per lane onto a polyacrylamide gel and perform electrophoresis.

• Western Blotting: Transfer proteins to a PVDF membrane. Block the membrane with 5% BSA or non-fat milk in TBST for 1 hour.

• Antibody Incubation: Incubate the membrane with primary antibody against p-IR-β overnight at 4°C. Wash, then incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Visualize bands using an ECL substrate and an imaging system.

• Stripping and Re-probing: Strip the membrane and re-probe with an antibody for total IR-β to normalize for protein loading.

• Analysis: Quantify the band intensities. An increase in the ratio of p-IR-β to total IR-β in OTEP Acid-treated cells compared to vehicle control confirms cellular target engagement.

Conclusion and Future Directions

The evidence presented in this guide strongly supports the mechanism of action of [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid (OTEP Acid) as a direct, competitive inhibitor of Protein Tyrosine Phosphatase 1B. The rational design, incorporating a phosphotyrosine-mimicking phosphonic acid group and a thiazolidinone core, has yielded a molecule with potent enzymatic inhibition that translates to enhanced insulin signaling in a cellular context.

The logical next steps in the development of OTEP Acid include:

• Selectivity Profiling: Assessing inhibitory activity against a panel of other protein tyrosine phosphatases (e.g., TCPTP, SHP-1, SHP-2) to confirm selectivity.[17]

• Pharmacokinetic Studies: Evaluating the absorption, distribution, metabolism, and excretion (ADME) properties of the compound in animal models.

• In Vivo Efficacy: Testing the ability of OTEP Acid to improve glucose tolerance and insulin sensitivity in animal models of diabetes and obesity.

OTEP Acid represents a promising lead compound in the pursuit of novel therapeutics for metabolic diseases, and the mechanistic framework established here provides a solid foundation for its continued development.

References

• Tonks, N. K. (2021). Recent advances in PTP1B signaling in metabolism and cancer. Portland Press. [Link]

• Kim, Y. S., et al. (2009). Thiazolidinedione derivatives as PTP1B inhibitors with antihyperglycemic and antiobesity effects. PubMed. [Link]

• Sabatino, M., et al. (2018). An investigation on 4-thiazolidinone derivatives as dual inhibitors of aldose reductase and protein tyrosine phosphatase 1B. ARPI. [Link]

• Kumar, V., et al. (2020). A Library of Thiazolidin‐4‐one Derivatives as Protein Tyrosine Phosphatase 1B (PTP1B) Inhibitors: An Attempt To Discover Novel Antidiabetic Agents. ResearchGate. [Link]

• Panzhinskiy, E., et al. (2013). Protein Tyrosine Phosphatase 1B and Insulin Resistance: Role of Endoplasmic Reticulum Stress/Reactive Oxygen Species/Nuclear Factor Kappa B Axis. PLOS ONE. [Link]

• Chauhan, P. & Kumar, V. (2019). 2,4-Thiazolidinediones as PTP 1B Inhibitors: A Mini Review (2012-2018). ResearchGate. [Link]

• Goldstein, B. J. (2002). Protein-Tyrosine Phosphatases: Emerging Targets for Therapeutic Intervention in Type 2 Diabetes and Related States of Insulin Resistance. Oxford Academic. [Link]

• Kim, Y. S., et al. (2010). Novel thiazolidinedione derivatives with anti-obesity effects: dual action as PTP1B inhibitors and PPAR-γ activators. PubMed. [Link]

• Tiganis, T., et al. (2005). Coordinated Regulation of Insulin Signaling by the Protein Tyrosine Phosphatases PTP1B and TCPTP. Molecular and Cellular Biology. [Link]

• Wang, G., et al. (2016). A Comprehensive Review on the Biological and Pharmacological Activities of Rhodanine Based Compounds for Research and Development of Drugs. PubMed. [Link]

• PTPN1. Wikipedia. [Link]

• Bodalska, A., et al. (2005). [The role of protein tyrosine phosphatase (PTP-1B) in insulin resistance]. PubMed. [Link]

• Kumar, S., et al. (2023). Rhodanine derivatives: An insight into the synthetic and medicinal perspectives as antimicrobial and antiviral agents. PubMed. [Link]

• Patel, A. B. & Kumari, P. (2016). Recent Advances in the Biological Importance of Rhodanine Derivatives. IntechOpen. [Link]

• Al-Hourani, B. J., et al. (2020). Design, Synthesis, in Vitro Antibacterial Activity, and Docking Studies of New Rhodanine Derivatives. SCIRP. [Link]

• Tom-Bery, S., et al. (2012). Rhodanine as a scaffold in drug discovery: A critical review of its biological activities and mechanisms of target modulation. ResearchGate. [Link]

• Brandão, T. A., et al. (2005). Insights into the Reaction of Protein-tyrosine Phosphatase 1B: CRYSTAL STRUCTURES FOR TRANSITION STATE ANALOGS OF BOTH CATALYTIC STEPS. Journal of Biological Chemistry. [Link]

• Barr, A. J. (2022). Human Protein Tyrosine Phosphatase 1B (PTP1B): From Structure to Clinical Inhibitor Perspectives. International Journal of Molecular Sciences. [Link]

• Patsnap Synapse. (2024). What are PTP1B inhibitors and how do they work?. Patsnap. [Link]

• Li, S., et al. (2014). The Mechanism of Allosteric Inhibition of Protein Tyrosine Phosphatase 1B. PLOS ONE. [Link]

• BPS Bioscience. PTP1B (Catalytic Domain) Colorimetric Assay Kit. BPS Bioscience. [Link]

• AFG Scientific. Rat protein tyrosine phosphatase 1B (PTP1B) Elisa Kit. AFG Scientific. [Link]

• Wang, S., et al. (2022). Phosphonic acid-containing inhibitors of tyrosyl-DNA phosphodiesterase 1. Frontiers in Chemistry. [Link]

• BPS Bioscience. PTP1B (Catalytic Domain) Colorimetric Assay Kit. BPS Bioscience. [Link]

• Lee, D., et al. (2025). Screening of Protein Tyrosine Phosphatase 1B Inhibitors from Actinomycete Extracts Using Recombinant Saccharomyces cerevisiae. Journal of Microbiology and Biotechnology. [Link]

• Phosphomimetics. Wikipedia. [Link]

• BioAssay Systems. PTP1B Inhibitor Assay Screening Services. BioAssay Systems. [Link]

• Zhang, S., et al. (2025). Identification of novel PTP1B inhibitor for the treatment of LPS-induced myocardial apoptosis: machine learning based virtual screening and biological evaluation. Journal of Translational Medicine. [Link]

• Makukhin, N. & Ciulli, A. (2020). Recent advances in synthetic and medicinal chemistry of phosphotyrosine and phosphonate-based phosphotyrosine analogues. RSC Publishing. [Link]

• Wang, Y., et al. (2021). Integrated Approach to Identify Selective PTP1B Inhibitors Targeting the Allosteric Site. Journal of Chemical Information and Modeling. [Link]

• Burke, T. R., et al. (1997). Potent inhibition of protein-tyrosine phosphatase by phosphotyrosine-mimic containing cyclic peptides. PubMed. [Link]

• Mosińska, P., et al. (2019). Phosphonic and Phosphinic Acid Derivatives as Novel Tyrosinase Inhibitors: Kinetic Studies and Molecular Docking. PubMed. [Link]

Sources

• 1. portlandpress.com [portlandpress.com]
• 2. What are PTP1B inhibitors and how do they work? [synapse.patsnap.com]
• 3. A Comprehensive Review on the Biological and Pharmacological Activities of Rhodanine Based Compounds for Research and Development of Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Frontiers | Phosphonic acid-containing inhibitors of tyrosyl-DNA phosphodiesterase 1 [frontiersin.org]
• 5. Recent advances in synthetic and medicinal chemistry of phosphotyrosine and phosphonate-based phosphotyrosine analogues - RSC Medicinal Chemistry (RSC Publishing) DOI:10.1039/D0MD00272K [pubs.rsc.org]
• 6. Protein Tyrosine Phosphatase 1B and Insulin Resistance: Role of Endoplasmic Reticulum Stress/Reactive Oxygen Species/Nuclear Factor Kappa B Axis | PLOS One [journals.plos.org]
• 7. academic.oup.com [academic.oup.com]
• 8. Coordinated Regulation of Insulin Signaling by the Protein Tyrosine Phosphatases PTP1B and TCPTP - PMC [pmc.ncbi.nlm.nih.gov]
• 9. [The role of protein tyrosine phosphatase (PTP-1B) in insulin resistance] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Phosphomimetics - Wikipedia [en.wikipedia.org]
• 12. Rhodanine derivatives: An insight into the synthetic and medicinal perspectives as antimicrobial and antiviral agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Recent Advances in the Biological Importance of Rhodanine Derivatives | IntechOpen [intechopen.com]
• 14. Identification of novel PTP1B inhibitor for the treatment of LPS-induced myocardial apoptosis: machine learning based virtual screening and biological evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. bioassaysys.com [bioassaysys.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. bpsbioscience.com [bpsbioscience.com]
• 19. PTPN1 - Wikipedia [en.wikipedia.org]
• 20. Insights into the Reaction of Protein-tyrosine Phosphatase 1B: CRYSTAL STRUCTURES FOR TRANSITION STATE ANALOGS OF BOTH CATALYTIC STEPS - PMC [pmc.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]

[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid chemical structure and properties

#[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic Acid: A Bifunctional Scaffold in Drug Discovery and Surface Chemistry

Executive Summary

[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid (CAS: 227316-23-6) is a highly versatile, bifunctional molecule characterized by a rhodanine (2-thioxo-4-thiazolidinone) core N-alkylated with an ethylphosphonic acid moiety[1]. For drug development professionals, this compound represents a unique pharmacophore: the rhodanine ring acts as a privileged scaffold capable of engaging hydrophobic and allosteric protein pockets, while the phosphonic acid serves as a highly stable phosphate bioisostere and metal chelator. Beyond medicinal chemistry, its robust metal-coordinating properties make it a highly effective surface-active agent for industrial corrosion inhibition.

This whitepaper provides an in-depth technical analysis of its chemical properties, mechanistic utility in targeting kinases/phosphatases, and its application in surface passivation, complete with field-proven experimental workflows.

Chemical Identity & Physicochemical Profiling

The structural architecture of this compound allows it to participate in diverse chemical interactions. The rhodanine core is an electron-rich heterocycle capable of hydrogen bonding and hydrophobic interactions, while the phosphonic acid group is highly polar, acidic, and capable of forming strong coordinate covalent bonds with metal ions (e.g., Zn2+ , Fe3+ )[2][3].

Table 1: Physicochemical & Structural Properties

Property	Value / Description	Analytical Significance
CAS Number	227316-23-6	Primary identifier for regulatory and procurement tracking[1].
Molecular Formula	C5​H8​NO4​PS2​	Dictates the stoichiometric baseline for assay formulations[4].
Molecular Weight	241.23 g/mol	Low molecular weight ensures high ligand efficiency (LE) in drug design.
SMILES	C1C(=O)N(C(=S)S1)CCP(=O)(O)O	Used for in silico docking and molecular dynamics simulations[2].
Pharmacophores	Rhodanine + Phosphonic Acid	Enables dual-targeting (allosteric binding + phosphate mimicry).
Appearance	White to yellow solid	Colorimetric baseline; yellowing may indicate oxidative degradation.

Mechanistic Applications in Drug Discovery

The strategic combination of a rhodanine ring and a phosphonic acid group makes this compound a powerful tool for interrogating specific biological pathways.

Phosphatase Inhibition (PRL-3 & JSP-1)

Phosphatases of Regenerating Liver (PRL-3) are critical drivers of cancer metastasis. Traditional phosphatase inhibitors often fail due to poor cellular permeability or lack of selectivity. Rhodanine derivatives have been identified as potent inhibitors of PRL-3 and JSP-1[5][6]. The addition of the ethylphosphonic acid group enhances target engagement: the phosphonate acts as a non-hydrolyzable phosphate bioisostere, anchoring deeply into the catalytic cleft, while the rhodanine core engages adjacent allosteric hydrophobic pockets, trapping the enzyme in a closed, inactive conformation[7].

Kinase Targeting (PIM Kinases)

PIM kinases (PIM-1, 2, 3) are overexpressed in hematological malignancies. Rhodanine-based compounds act as potent, ATP-competitive pan-PIM kinase inhibitors[8]. The exocyclic sulfur of the rhodanine ring forms critical hydrogen bonds with the hinge region of the kinase (e.g., Lys67 in PIM-1), effectively outcompeting ATP and halting downstream apoptotic regulation[9].

Metallo-Enzyme Inhibition (MBLs)

Metallo- β -lactamases (MBLs) confer bacterial resistance to β -lactam antibiotics. Rhodanines can undergo targeted hydrolysis in the presence of metallo-enzymes to form enethiols. These enethiols, synergizing with the phosphonic acid moiety, displace the hydrolytic water molecule in the MBL active site and strongly chelate the di-Zn(II) ions, neutralizing the enzyme's resistance mechanism[3][10].

Diagram 1: Pharmacophore logic illustrating the dual-domain targeting mechanisms of the compound.

Industrial Applications: Advanced Surface Passivation

Beyond biological systems, this compound is utilized as a high-efficiency corrosion inhibitor in industrial water treatment systems.

Mechanism of Action: The inhibition is driven by chemisorption. The phosphonic acid group deprotonates in aqueous environments and forms strong, coordinate covalent bonds with metal oxides (e.g., Fe2​O3​ on carbon steel). Simultaneously, the electron-rich sulfur and nitrogen atoms of the rhodanine ring act as secondary coordination sites. This dual-anchoring mechanism creates a dense, highly ordered self-assembled monolayer (SAM) on the metal surface, creating a steric and hydrophobic barrier that prevents the diffusion of corrosive species (like O2​ and Cl− ) to the metal substrate.

Table 2: Target Affinity & Application Metrics

Target / Application	Mechanism of Action	Primary Readout Metric
PRL-3 Phosphatase	Phosphate mimicry + Allosteric trapping	IC50​ (DiFMUP hydrolysis)
PIM-1 Kinase	ATP-competitive hinge binding	Ki​ / IC50​ (Kinase assay)
Metallo- β -lactamases	Enethiol hydrolysis & Zn(II) chelation	Ki​ (Nitrocefin cleavage)
Carbon Steel Passivation	Chemisorption (SAM formation)	Rct​ (Charge Transfer Resistance)

Experimental Protocols & Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating necessary controls to rule out artifacts (such as compound auto-fluorescence or assay drift).

In Vitro Phosphatase Inhibition Assay (DiFMUP)

Causality: DiFMUP (6,8-difluoro-4-methylumbelliferyl phosphate) is used because its hydrolysis yields a highly fluorescent product. This allows for continuous kinetic monitoring, which is critical because rhodanine derivatives often exhibit time-dependent inhibition due to slow conformational changes in the enzyme[7].

Step-by-Step Methodology:

• Reagent Preparation: Prepare assay buffer (50 mM HEPES, 150 mM NaCl, 1 mM DTT, 0.01% Tween-20, pH 7.4). Reconstitute recombinant PRL-3 enzyme to a working concentration of 2 nM.

• Compound Dilution: Prepare a 10-point 3-fold serial dilution of the phosphonic acid compound in DMSO. Transfer to a 384-well black microplate (final DMSO concentration must not exceed 1% to prevent enzyme denaturation).

• Pre-incubation: Add the PRL-3 enzyme to the compound wells. Crucial Step: Incubate at 25°C for 15 minutes. Why? This allows the phosphonic acid moiety to anchor and the rhodanine core to induce the necessary allosteric shift before the substrate is introduced.

• Reaction Initiation: Add DiFMUP substrate at a final concentration equal to its Km​ value (typically ~20 μM ).

• Kinetic Readout: Immediately read fluorescence (Ex 358 nm / Em 452 nm) continuously for 30 minutes using a microplate reader.

• Self-Validation & Analysis: Calculate the Z'-factor using DMSO (negative control) and a known inhibitor like JMS-053 (positive control). A Z'-factor > 0.5 validates the assay. Extract initial velocities ( V0​ ) and calculate the IC50​ using a 4-parameter logistic non-linear regression.

Diagram 2: Step-by-step workflow for the continuous kinetic DiFMUP phosphatase inhibition assay.

Electrochemical Impedance Spectroscopy (EIS) for Corrosion Inhibition

Causality: EIS is selected over traditional weight-loss methods because it non-destructively measures the Charge Transfer Resistance ( Rct​ ), providing direct mechanistic proof of the protective SAM layer formed by the phosphonic acid and rhodanine groups.

Step-by-Step Methodology:

• Electrode Preparation: Polish carbon steel working electrodes using SiC paper (up to 1200 grit). Degrease with ethanol, wash with distilled water, and dry under N2​ gas.

• Solution Formulation: Prepare a corrosive baseline solution (e.g., 1M HCl or simulated industrial cooling water). Add the compound at varying concentrations (e.g., 10, 50, 100 ppm).

• System Equilibration: Immerse the working electrode in the solution for 30 minutes to achieve a stable Open Circuit Potential (OCP). Why? Chemisorption of the phosphonic acid requires time to reach thermodynamic equilibrium.

• EIS Measurement: Apply a sinusoidal AC voltage perturbation of 10 mV peak-to-peak over a frequency range of 100 kHz to 10 mHz.

• Self-Validation & Analysis: Validate the impedance data linearity and stability using Kramers-Kronig (K-K) transforms. Fit the data to a Randles equivalent circuit to extract Rct​ . Calculate inhibition efficiency ( IE% ) using the formula: IE%=[(Rct​−Rct0​)/Rct​]×100 .

References

• American Elements. "[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic Acid - Product Specifications and Chemical Properties." American Elements Catalog. Available at:[Link]

• MySkinRecipes. "[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic Acid - Industrial Reagents." MySkinRecipes. Available at:[Link]

• Chem. Pharm. Bull. "2-Thioxothiazolidin-4-one Analogs as Pan-PIM Kinase Inhibitors." Chemical and Pharmaceutical Bulletin, 2021. Available at:[Link]

• Eur. J. Med. Chem. "Structure activity relationship studies on rhodanines and derived enethiol inhibitors of metallo- β -lactamases." European Journal of Medicinal Chemistry, 2018. Available at:[Link]

• Eur. J. Med. Chem. "Biochemical evaluation of virtual screening methods reveals a cell-active inhibitor of the cancer-promoting phosphatases of regenerating liver." European Journal of Medicinal Chemistry, 2014. Available at:[Link]

Sources

• 1. americanelements.com [americanelements.com]
• 2. americanelements.com [americanelements.com]
• 3. researchgate.net [researchgate.net]
• 4. [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic Acid | 227316-23-6 [m.chemicalbook.com]
• 5. Biochemical evaluation of virtual screening methods reveals a cell-active inhibitor of the cancer-promoting phosphatases of regenerating liver - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Identification of a rhodanine derivative BML-260 as a potent stimulator of UCP1 expression [thno.org]
• 7. biorxiv.org [biorxiv.org]
• 8. 2-Thioxothiazolidin-4-one Analogs as Pan-PIM Kinase Inhibitors [jstage.jst.go.jp]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Structure activity relationship studies on rhodanines and derived enethiol inhibitors of metallo-β-lactamases - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis pathway for[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid

An In-depth Technical Guide to the Synthesis of [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic Acid

This technical guide provides a comprehensive overview of a proposed synthetic pathway for [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid. This molecule is of significant interest due to its hybrid structure, incorporating a rhodanine moiety, known for its diverse biological activities, and a phosphonic acid group, which can enhance water solubility and act as a bioisostere for a carboxylic acid or phosphate group.[1][2] This guide is intended for researchers, scientists, and professionals in the field of drug development and medicinal chemistry. We will delve into a plausible and efficient multi-step synthesis, providing detailed experimental protocols, mechanistic insights, and characterization strategies. The proposed pathway is designed to be logical and based on established chemical transformations, ensuring a high degree of scientific integrity.

Introduction

The rhodanine scaffold (2-thioxo-4-thiazolidinone) is a privileged structure in medicinal chemistry, with derivatives exhibiting a wide range of pharmacological activities, including antibacterial, antiviral, anticancer, and antidiabetic properties.[3][4] The introduction of various substituents at the N-3 and C-5 positions of the rhodanine ring has been a fruitful strategy for the development of novel therapeutic agents.[5][6] On the other hand, the phosphonic acid functionality is a key feature in many biologically active molecules. Its ability to mimic the phosphate group allows for interaction with biological targets, and its physicochemical properties, such as increased water solubility, can improve the pharmacokinetic profile of a drug candidate.[1][2]

The target molecule, [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid, combines these two important pharmacophores. The synthesis of this compound is not explicitly detailed in the current literature, necessitating a carefully designed synthetic strategy. This guide proposes a robust three-step synthesis, commencing with the preparation of the rhodanine core, followed by N-alkylation with a suitable phosphonate-containing electrophile, and culminating in the hydrolysis of the phosphonate ester to yield the final phosphonic acid.

Proposed Synthetic Pathway: A Three-Step Approach

The synthesis of [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid can be logically approached in three distinct steps:

• Step 1: Synthesis of Rhodanine (2-Thioxo-4-thiazolidinone).

• Step 2: N-Alkylation of Rhodanine with Diethyl (2-bromoethyl)phosphonate.

• Step 3: Hydrolysis of Diethyl [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonate.

This pathway is illustrated in the workflow diagram below:

Caption: Simplified mechanism for the synthesis of Rhodanine.

Experimental Protocol

Materials and Reagents:

• Carbon disulfide (CS₂)

• Chloroacetic acid

• Ammonium hydroxide (28-30%)

• Hydrochloric acid (concentrated)

• Ethanol

• Deionized water

Procedure:

• In a well-ventilated fume hood, a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a reflux condenser is charged with a solution of chloroacetic acid in water.

• The solution is cooled in an ice bath, and ammonium hydroxide is added dropwise with stirring, keeping the temperature below 10 °C.

• Carbon disulfide is then added slowly through the dropping funnel.

• After the addition is complete, the reaction mixture is stirred at room temperature for 1-2 hours and then heated to reflux for 4-6 hours.

• The reaction mixture is cooled to room temperature and then acidified with concentrated hydrochloric acid.

• The precipitated crude rhodanine is collected by filtration, washed with cold water, and dried.

• The crude product is purified by recrystallization from ethanol or hot water to afford pure rhodanine as a pale yellow crystalline solid.

Step 2: N-Alkylation of Rhodanine with Diethyl (2-bromoethyl)phosphonate

This step involves the introduction of the ethylphosphonate side chain onto the nitrogen atom of the rhodanine ring. This is achieved via a nucleophilic substitution reaction where the deprotonated rhodanine acts as the nucleophile.

Causality Behind Experimental Choices

The choice of a base is crucial in this step. A moderately strong base is required to deprotonate the N-H of rhodanine, making it nucleophilic. However, a very strong base could potentially lead to side reactions, such as the opening of the rhodanine ring. Potassium carbonate is a suitable choice as it is effective and easy to handle. The reaction is typically carried out in an aprotic polar solvent like dimethylformamide (DMF) or acetonitrile to facilitate the dissolution of the reactants and promote the SN2 reaction.

Experimental Protocol

Materials and Reagents:

• Rhodanine

• Diethyl (2-bromoethyl)phosphonate

• Potassium carbonate (K₂CO₃), anhydrous

• Dimethylformamide (DMF), anhydrous

• Ethyl acetate

• Brine

Procedure:

• To a stirred suspension of anhydrous potassium carbonate in anhydrous DMF in a round-bottom flask is added rhodanine.

• The mixture is stirred at room temperature for 30 minutes.

• Diethyl (2-bromoethyl)phosphonate is added dropwise to the reaction mixture.

• The reaction is then heated to 60-70 °C and stirred for 12-24 hours. The progress of the reaction should be monitored by thin-layer chromatography (TLC).

• After completion, the reaction mixture is cooled to room temperature and poured into ice-water.

• The aqueous layer is extracted with ethyl acetate.

• The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• The crude product, diethyl [2-(4-oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonate, is purified by column chromatography on silica gel.

Step 3: Hydrolysis of Diethyl [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonate

The final step is the conversion of the diethyl phosphonate ester to the desired phosphonic acid. This is a standard dealkylation reaction in organophosphorus chemistry. Acid-catalyzed hydrolysis is a common and effective method.

Mechanistic Considerations

Under acidic conditions, the oxygen atom of the phosphonate ester is protonated, making the phosphorus atom more electrophilic. A water molecule then attacks the phosphorus atom, leading to the cleavage of the P-O-Et bond. This process is repeated for the second ethyl group to yield the final phosphonic acid.

Experimental Protocol

Materials and Reagents:

• Diethyl [2-(4-oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonate

• Concentrated hydrochloric acid

• Deionized water

Procedure:

• The diethyl [2-(4-oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonate is dissolved in a mixture of concentrated hydrochloric acid and water.

• The reaction mixture is heated to reflux for 12-24 hours. The progress of the hydrolysis can be monitored by ³¹P NMR spectroscopy, observing the shift of the phosphorus signal.

• After the reaction is complete, the mixture is cooled to room temperature.

• The solvent is removed under reduced pressure to yield the crude product.

• The crude [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid can be purified by recrystallization from a suitable solvent system, such as water/ethanol.

Characterization and Data

The synthesized compounds at each step should be thoroughly characterized to confirm their structure and purity. The following table summarizes the expected analytical data.

Compound	Analytical Technique	Expected Observations
Rhodanine	¹H NMR	Signals for the CH₂ and NH protons.
¹³C NMR	Signals for the C=S, C=O, and CH₂ carbons.
Mass Spectrometry	Molecular ion peak corresponding to its molecular weight.
Melting Point	Consistent with literature values.
Diethyl [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonate	¹H NMR	Signals for the ethyl groups of the phosphonate, the ethyl linker, and the CH₂ of the rhodanine ring.
¹³C NMR	Signals corresponding to all carbons in the molecule.
³¹P NMR	A single peak in the phosphonate region.
Mass Spectrometry	Molecular ion peak confirming the N-alkylation.
[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid	¹H NMR	Disappearance of the ethyl signals from the phosphonate ester.
³¹P NMR	Shift in the phosphorus signal compared to the phosphonate ester.
Mass Spectrometry	Molecular ion peak corresponding to the final product.
Elemental Analysis	To confirm the elemental composition.

Conclusion

This technical guide outlines a rational and experimentally sound synthetic pathway for [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid. By leveraging well-established reactions in heterocyclic and organophosphorus chemistry, this guide provides a solid foundation for the successful synthesis of this promising molecule. The detailed protocols and mechanistic insights are intended to empower researchers in their efforts to explore the therapeutic potential of novel rhodanine-phosphonic acid conjugates. The successful synthesis and subsequent biological evaluation of this compound could lead to the discovery of new drug candidates with improved efficacy and pharmacokinetic properties.

References

• Mild and scalable synthesis of phosphonorhodamines. PMC - NIH. [Link]

• Synthesis and biological evaluation of thiazolidine-2-thione derivatives as novel xanthine oxidase inhibitors. PMC. [Link]

• Bisphosphine-Catalyzed Mixed Double-Michael Reactions: Asymmetric Synthesis of Oxazolidines, Thiazolidines, and Pyrrolidines. PMC. [Link]

• Strategies for the Synthesis of Thiazolidinone Heterocycles. Hilaris. [Link]

• Multicomponent reactions: A simple and efficient route to heterocyclic phosphonates. Beilstein Journal of Organic Chemistry. [Link]

• Mild and scalable synthesis of phosphonorhodamines. Chemical Science (RSC Publishing). [Link]

• Synthesis and biological evaluation of rhodanine derivatives as PRL-3 inhibitors. PubMed. [Link]

• [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic Acid. AMERICAN ELEMENTS. [Link]

• Environmentally Friendly Approach to Knoevenagel Condensation of Rhodanine in Choline Chloride: Urea Deep Eutectic Solvent and QSAR Studies on Their Antioxidant Activity. MDPI. [Link]

• Saturated Five-Membered Thiazolidines and Their Derivatives: From Synthesis to Biological Applications. PMC. [Link]

• Synthesis of Thiazolidinedione Compound Library. MDPI. [Link]

• SYNTHESIS AND CHARACRTERIZATION OF 4 THIAZOLIDINEONE DERIVATIVES. Novelty Journals. [Link]

• Phosphinate or phosphinic acid derivative synthesis by substitution or addition. Organic Chemistry Portal. [Link]

• Knoevenagel condensation. Wikipedia. [Link]

• Thiazolidine‐2,4‐dione in the aza‐Michael addition. ResearchGate. [Link]

• ChemInform : Bisphosphine-Catalyzed Mixed Double-Michael Reactions: Asymmetric Synthesis of Oxazolidines, Thiazolidines, and Pyrrolidines. ResearchGate. [Link]

• Green condensation reaction of aromatic aldehydes with rhodanine catalyzed by alum under microwave irradiation. Der Pharma Chemica. [Link]

• Recent Advances in the Biological Importance of Rhodanine Derivatives. IntechOpen. [Link]

• Synthesis and Biological Applications of Thiazolidinone. IntechOpen. [Link]

• (I) General structure of 2-(4-oxo-2-thioxothiazolidin-3-yl)acetic acid... ResearchGate. [Link]

• Synthesis and Antimicrobial Activity of 3-[(4-Substituted) (2-oxo-1,3-oxazolidin-3-yl) phosphoryl]. SciELO. [Link]

• Recent advances in Michael addition of H-phosphonates. RSC Publishing. [Link]

• Synthesis and Characterization of Some Oxazolidine and Thiazolidine Derivatives and Study of their Antioxidants Activity. Iraqi Journal of Science. [Link]

• The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. [Link]

• Synthesis and Biological Evaluation of 2-Substituted-Aryl- 3-Substituted- Phenyl- Oxazole- 4-Thiazolidines as Cyline-Dependent. JScholar. [Link]

• Synthesis and Antioxidant Studies of 2,4-Dioxothiazolidine-5-acetic Acid Based Organic Salts: SC-XRD and DFT Approach. PMC. [Link]

• Synthesis of Potent Antitumor Oxo Quinazoline, Pyrazole and Thiazine Derivatives. AUST J BASIC & APPL SCI. [Link]

• Synthesis of some new Thiazolidine and 1,3,4-Oxadiazole Derived from L-cysteine and Study of Their Biological Activity. Letters in Applied NanoBioScience. [Link]

• Synthesis of Ethyl 2-Thioxo (And 2-Methylene)thiazoline-4-Acetates. Amanote Research. [Link]

• Synthesis of (4R)-thiazolidine carboxylic acid and evaluation of antioxidant potential. Pakistan Journal of Pharmaceutical Sciences. [Link]

Sources

• 1. Mild and scalable synthesis of phosphonorhodamines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Mild and scalable synthesis of phosphonorhodamines - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Recent Advances in the Biological Importance of Rhodanine Derivatives | IntechOpen [intechopen.com]
• 5. Synthesis and biological evaluation of rhodanine derivatives as PRL-3 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]

Pharmacokinetic Profiling of [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic Acid Derivatives: Overcoming ADME Bottlenecks in Polar Scaffolds

Executive Summary

As drug development professionals, we frequently encounter molecular scaffolds that present a paradoxical challenge: exquisite in vitro target engagement coupled with intractable in vivo pharmacokinetics. The compound [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid (CAS 227316-23-6) 1 (hereafter referred to as OTEP ) is a quintessential example of this dichotomy.

Structurally, OTEP merges a rhodanine core (4-oxo-2-thioxo-thiazolidine) with an N-linked ethylphosphonic acid moiety. Rhodanine derivatives are well-documented precursors to thioenolates, which act as highly potent, di-zinc chelating inhibitors of metallo-β-lactamases (MBLs) 2. Concurrently, phosphonic acids are established zinc-binding pharmacophores in their own right 3. However, this structural marriage creates severe pharmacokinetic liabilities: the extreme polarity of the phosphonate restricts membrane permeation, while the rhodanine ring is metabolically labile. This whitepaper provides an in-depth technical guide to profiling the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of OTEP and its derivatives, detailing the causality behind specialized bioanalytical workflows.

Physicochemical Profiling & Absorption Dynamics

The presence of the phosphonic acid group dominates the physicochemical profile of OTEP. Phosphonic acids typically exhibit two pKa values (pKa1 ~2.0, pKa2 ~7.0), meaning the molecule exists primarily as a dianion at physiological pH (7.4).

Causality in Absorption: Because passive transcellular diffusion requires an uncharged, lipophilic state, the dianionic nature of OTEP prevents it from crossing the intestinal epithelium. Similar to other phosphonic acid antibiotics like fosmidomycin, the oral bioavailability of intact OTEP is negligible, and cellular uptake relies almost entirely on active transport via solute carrier (SLC) proteins such as the glycerol-3-phosphate transporter (GlpT) 4. To circumvent this, OTEP must often be formulated as a prodrug (e.g., pivaloyloxymethyl [POM] or isopropyloxycarbonyloxymethyl [POC] esters) to mask the negative charges, drastically increasing LogD and enabling oral absorption.

Table 1: Predicted Pharmacokinetic Parameters of OTEP

Pharmacokinetic Parameter	Predicted Value	Mechanistic Rationale
Molecular Weight	241.23 g/mol	Favorable for diffusion, but negated by ionization.
LogD (pH 7.4)	< -2.0	Highly hydrophilic due to the ionized phosphonate group.
Oral Bioavailability (F%)	< 5%	Poor membrane permeability; requires prodrug derivatization.
Plasma Protein Binding	60 - 80%	Driven by the lipophilic interactions of the rhodanine core.
Primary Clearance Route	Renal	Active secretion via OAT1/OAT3 transporters in the proximal tubule.
Plasma Half-Life (t1/2)	< 2 hours	Rapid renal clearance typical of unmasked phosphonates.

Metabolic Biotransformation: The Rhodanine Liability

Rhodanine rings are not metabolically inert. In plasma and hepatic environments, the OTEP scaffold undergoes specific biotransformations that must be closely monitored, as they often represent bioactivation rather than mere degradation.

• Ring Hydrolysis: The 4-oxo-2-thioxo-thiazolidine ring is susceptible to esterase-driven or spontaneous hydrolysis. This opens the ring to yield a reactive thioenolate intermediate. In the context of MBL inhibition, this thioenolate is actually the active species responsible for chelating the zinc ions in the enzyme's active site 2.

• S-Oxidation: Hepatic cytochromes (CYP450) can oxidize the thioxo group, leading to desulfurization and conversion of the rhodanine into a 2,4-thiazolidinedione (TZD) derivative.

Figure 1: Proposed metabolic biotransformation and clearance pathways for the OTEP scaffold.

Self-Validating Experimental Protocols

To rigorously profile OTEP, standard ADME workflows must be adapted. The protocols below are designed as self-validating systems, ensuring that negative results are due to the compound's biology, not assay failure.

Protocol 1: Bioanalytical Quantification via HILIC-MS/MS

Causality: Standard reversed-phase liquid chromatography (RPLC) fails to retain highly polar phosphonates, causing them to elute in the void volume where severe ion suppression occurs. Furthermore, phosphonates strongly chelate to metal surfaces in standard LC systems, leading to peak tailing and signal loss. We must employ Hydrophilic Interaction Liquid Chromatography (HILIC) and system passivation.

Step-by-Step Methodology:

• Sample Preparation (WAX SPE):

  • Spike 50 µL of plasma with a stable-isotope labeled internal standard (SIL-IS).

  • Load onto a Weak Anion Exchange (WAX) Solid Phase Extraction cartridge. Rationale: The secondary amines on the WAX resin positively charge at neutral pH, selectively trapping the dianionic phosphonate while neutral lipids are washed away.

  • Elute using 5% ammonium hydroxide in methanol to neutralize the resin and release OTEP.

• System Passivation: Prime the LC-MS/MS system with mobile phase containing 5 µM medronic acid. Rationale: Medronic acid binds to exposed iron/nickel sites in the stainless steel tubing, preventing OTEP from chelating to the hardware.

• Chromatography: Inject 5 µL onto an Amide-HILIC column. Use a gradient of Acetonitrile (Mobile Phase B) and 20 mM Ammonium Acetate pH 6.8 (Mobile Phase A).

• Detection: Operate the mass spectrometer in Electrospray Ionization Negative (ESI-) mode using Multiple Reaction Monitoring (MRM).

• Self-Validation Check: The SIL-IS peak area must remain consistent (CV < 15%) across all injections. A drop in IS signal indicates matrix effects or loss of system passivation, invalidating the run.

Figure 2: Self-validating HILIC-MS/MS bioanalytical workflow for polar phosphonate quantification.

Protocol 2: Microsomal Stability & Thioenolate Trapping Assay

Causality: Because the rhodanine ring hydrolyzes to a reactive thioenolate, simply measuring the disappearance of the parent OTEP molecule provides an incomplete picture. The thioenolate is highly reactive and will form disulfides or bind to microsomal proteins, disrupting mass balance. We must trap it in situ.

Step-by-Step Methodology:

• Incubation Setup: Incubate 1 µM OTEP with human liver microsomes (0.5 mg/mL protein) in 100 mM phosphate buffer (pH 7.4) at 37°C.

• Trapping Agent: Add 50 µM Monobromobimane (mBBr) to the incubation mixture. Rationale: mBBr rapidly reacts with free thiols/thioenolates to form a stable, fluorescent, and MS-detectable thioether conjugate, preventing the metabolite from degrading or binding to proteins.

• Initiation & Sampling: Initiate the reaction by adding 1 mM NADPH. Quench 50 µL aliquots at 0, 15, 30, and 60 minutes using 150 µL of ice-cold acetonitrile containing SIL-IS.

• Self-Validation Controls:

  • Control 1 (No-NADPH): Incubate without NADPH. If OTEP disappears here, it proves the degradation is due to chemical hydrolysis or esterases, not CYP450 metabolism.

  • Control 2 (Positive Control): Run a parallel incubation with Verapamil to prove the microsomes are enzymatically active.

  • Control 3 (Mass Balance): The molar sum of remaining OTEP and the mBBr-thioenolate conjugate must equal the initial starting concentration (±20%).

Conclusion

The development of[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid derivatives requires a sophisticated understanding of both the phosphonate's polarity and the rhodanine's reactivity. Standard DMPK screening protocols will fail or yield misleading data if applied blindly to this scaffold. By utilizing HILIC chromatography, metal-passivated LC systems, and active thiol-trapping assays, researchers can accurately quantify target engagement and confidently advance prodrug candidates into preclinical efficacy models.

References

• American Elements. "[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic Acid".
• MDPI. "Over 40 Years of Fosmidomycin Drug Research: A Comprehensive Review and Future Opportunities".
• NIH PMC. "Structural and Kinetic Studies of the Potent Inhibition of Metallo-β-lactamases by 6-Phosphonomethylpyridine-2-carboxylates".
• ACS Publications. "Structural and Kinetic Studies of the Potent Inhibition of Metallo-β-lactamases by 6-Phosphonomethylpyridine-2-carboxylates".

Sources

• 1. americanelements.com [americanelements.com]
• 2. Structural and Kinetic Studies of the Potent Inhibition of Metallo-β-lactamases by 6-Phosphonomethylpyridine-2-carboxylates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Protein binding affinity of[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid

An In-Depth Technical Guide to Elucidating the Protein Binding Affinity of [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid

Introduction: A Molecule of Bivalent Potential

[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid is a fascinating synthetic compound that presents a compelling case for in-depth protein binding analysis. Its structure is a hybrid of two pharmacologically significant moieties: a rhodanine core (a derivative of thiazolidine) and a phosphonic acid group. This unique combination suggests a potential for multifaceted interactions with a range of protein targets, making it a molecule of interest for drug discovery and chemical biology.

The rhodanine scaffold and its analogs are known to be "privileged structures" in medicinal chemistry, capable of interacting with a diverse array of protein targets to exert a wide range of biological effects, including antimicrobial and anticancer activities.[1][2] Similarly, phosphonic acids are well-established as potent enzyme inhibitors, often designed as stable mimics of tetrahedral transition states in enzymatic reactions.[3][4][5][6] The conjugation of these two groups in the target molecule warrants a thorough investigation into its protein binding profile to unlock its therapeutic and research potential.

This guide provides a comprehensive technical overview for researchers, scientists, and drug development professionals on how to approach the characterization of the protein binding affinity of [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid. We will delve into the theoretical underpinnings of protein-ligand interactions, explore potential protein targets, and provide detailed, field-proven protocols for key biophysical techniques.

Theoretical Framework: The Energetics of Molecular Recognition

At its core, the binding of a ligand, such as our target compound, to a protein is a thermodynamic process governed by the change in Gibbs free energy (ΔG). This energy change is composed of both enthalpic (ΔH) and entropic (ΔS) contributions (ΔG = ΔH - TΔS).[7] A spontaneous binding event is characterized by a negative ΔG.

The strength of this interaction is quantified by the equilibrium dissociation constant (K D ), which represents the concentration of ligand at which half of the protein binding sites are occupied.[8] A smaller K D value signifies a higher binding affinity.[8] Understanding these fundamental principles is crucial for designing and interpreting protein binding experiments.

Hypothesizing Potential Protein Targets

Given the bivalent nature of [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid, we can hypothesize several classes of potential protein targets:

• Protein Tyrosine Phosphatases (PTPs): Rhodanine derivatives have shown inhibitory activity against PTPs like PTP1B.[9] The phosphonic acid moiety can act as a phosphate mimic, further enhancing the potential for interaction with the active sites of these enzymes.

• Peptidases and Hydrolases: Phosphonic and phosphinic acids are classic transition-state analog inhibitors of various peptidases.[3][5] The overall structure of our compound may allow it to fit into the active sites of these enzymes.

• Enoyl-Acyl Carrier Protein Reductase (InhA): Certain rhodanine derivatives have been identified as inhibitors of Mtb InhA, a key enzyme in mycobacterial cell wall synthesis.[10]

• Peroxisome Proliferator-Activated Receptors (PPARs): Thiazolidinedione derivatives are known to act as agonists for PPAR-γ.[11] While our compound has a thioxo-thiazolidine core, exploring its interaction with PPARs could be a viable research avenue.

Methodologies for Quantifying Protein Binding Affinity

A multi-pronged approach using a combination of biophysical techniques is essential for a robust characterization of protein binding. Below, we detail the principles and protocols for three gold-standard, label-free techniques.

Isothermal Titration Calorimetry (ITC): A Thermodynamic Deep Dive

ITC directly measures the heat released or absorbed during a binding event, providing a complete thermodynamic profile of the interaction in a single experiment.[7][12] It allows for the determination of the binding affinity (K D ), stoichiometry (n), and the enthalpy (ΔH) and entropy (ΔS) of binding.[7][13]

Causality Behind Experimental Choices in ITC:

The choice of concentrations is critical in ITC. The "c-value" (c = n[M]cell/K D ), where [M]cell is the concentration of the macromolecule in the cell, dictates the shape of the binding isotherm.[7] An ideal c-value is between 10 and 100 to allow for accurate determination of both K D and n.[7] The buffer composition for both the protein and the ligand must be identical to minimize heats of dilution that can obscure the binding signal.[7]

Experimental Protocol: ITC

• Sample Preparation:

  • Dialyze the purified target protein and dissolve the [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid in the same buffer batch to ensure a perfect match. A suitable starting buffer is 50 mM Tris-HCl, 150 mM NaCl, pH 7.4.

  • Degas both the protein and ligand solutions immediately before the experiment to prevent bubble formation in the calorimeter.

  • Determine the accurate concentrations of the protein and ligand spectrophotometrically or by other appropriate methods. Errors in concentration will directly impact the calculated stoichiometry and K D .[7]

• Instrument Setup:

  • Thoroughly clean the sample cell and the injection syringe with the dialysis buffer.

  • Set the experimental temperature (e.g., 25°C). The reference power should be set to a value appropriate for the instrument (e.g., 5 µcal/sec).[14]

• Loading the Calorimeter:

  • Load the protein solution into the sample cell (typically ~200-300 µL).

  • Load the ligand solution into the injection syringe (typically ~40-100 µL). A good starting point is a ligand concentration that is 10-20 times the protein concentration.[13]

• Titration:

  • Perform an initial small injection (e.g., 0.5 µL) to account for any initial mixing artifacts, followed by a series of larger, identical injections (e.g., 2 µL each) with sufficient spacing (e.g., 180 seconds) to allow the signal to return to baseline.[14]

• Control Experiment:

  • Perform a control titration by injecting the ligand into the buffer alone to measure the heat of dilution. This will be subtracted from the experimental data.[12][13]

• Data Analysis:

  • Integrate the peaks of the raw ITC data to obtain the heat change for each injection.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the data to a suitable binding model (e.g., one-site binding) to determine K D , n, and ΔH.

Visualization of the ITC Workflow:

Caption: Workflow for determining protein-ligand binding thermodynamics using Isothermal Titration Calorimetry (ITC).

Surface Plasmon Resonance (SPR): Real-Time Kinetics

SPR is a powerful, label-free optical technique that monitors the binding of an analyte in solution to a ligand immobilized on a sensor surface in real-time.[15][16][17] This allows for the determination of both the association rate constant (k a or k on ) and the dissociation rate constant (k d or k off ), from which the equilibrium dissociation constant (K D = k d /k a ) can be calculated.[15]

Causality Behind Experimental Choices in SPR:

The choice of which binding partner to immobilize (the ligand) and which to flow over the surface (the analyte) depends on their size and availability. Generally, the larger molecule is immobilized to maximize the response signal.[15] The immobilization level of the ligand should be low enough to avoid mass transport limitations, where the rate of binding is limited by the diffusion of the analyte to the surface rather than the intrinsic binding kinetics.

Experimental Protocol: SPR

• Sensor Chip Preparation and Ligand Immobilization:

  • Select a sensor chip appropriate for the target protein (e.g., a CM5 chip for amine coupling).

  • Activate the carboxymethylated dextran surface with a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

  • Inject the target protein over the activated surface to covalently immobilize it via its primary amines. The protein should be in a low ionic strength buffer (e.g., 10 mM sodium acetate, pH 4.5) to promote pre-concentration.

  • Deactivate any remaining active esters with an injection of ethanolamine.

  • A reference flow cell should be prepared in the same way but without protein immobilization to allow for subtraction of bulk refractive index changes and non-specific binding.

• Analyte Binding Assay:

  • Prepare a series of dilutions of [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid in a suitable running buffer (e.g., PBS with 0.005% Tween-20 to prevent non-specific binding).

  • Inject the different concentrations of the analyte over both the protein-immobilized and reference flow cells for a set association time, followed by an injection of running buffer to monitor dissociation.

  • Include a buffer-only injection (a "zero-concentration" sample) for double referencing.

• Surface Regeneration:

  • If the interaction is of high affinity, a regeneration solution (e.g., a low pH buffer or a high salt concentration) may be needed to remove the bound analyte between injections. This step needs to be optimized to ensure complete removal of the analyte without denaturing the immobilized ligand.

• Data Analysis:

  • Subtract the reference flow cell data and the buffer-only injection data from the active flow cell data to obtain the specific binding sensorgrams.

  • Globally fit the association and dissociation phases of the sensorgrams for all analyte concentrations to a suitable kinetic model (e.g., 1:1 Langmuir binding) to determine k a and k d .

  • The K D can be calculated from the ratio of the rate constants. Alternatively, for very fast interactions, a steady-state affinity analysis can be performed by plotting the response at equilibrium against the analyte concentration.

Visualization of the SPR Workflow:

Caption: Workflow for determining protein-ligand binding kinetics using Surface Plasmon Resonance (SPR).

Fluorescence Polarization (FP): A Homogeneous Solution-Based Assay

FP is a technique used to measure changes in the apparent size of a fluorescent molecule.[18][19] A small, fluorescently labeled molecule tumbles rapidly in solution and has a low FP value.[18][20] Upon binding to a larger protein, its tumbling slows down, resulting in a higher FP value.[18][20] This technique is particularly well-suited for high-throughput screening.

Causality Behind Experimental Choices in FP:

FP can be performed in a direct binding format or a competitive format. For a direct assay, our compound of interest would need to be fluorescently labeled. If this is not feasible or desirable, a competitive assay can be designed. This involves using a known fluorescent ligand (a "probe") that binds to the target protein. The unlabeled compound of interest is then added as a competitor. A decrease in FP indicates that the test compound is displacing the fluorescent probe from the protein's binding site. The choice of fluorescent probe is critical; it should have a suitable affinity for the target protein and its fluorescence properties should not be significantly altered upon binding.

Experimental Protocol: Competitive FP

• Assay Development:

  • Identify or synthesize a fluorescent probe that binds to the target protein. This probe could be a known ligand with a fluorescent tag or a fluorescently labeled version of a fragment of the target protein's natural binding partner.

  • Determine the K D of the fluorescent probe for the target protein in a direct FP titration experiment.

  • Optimize the concentrations of the target protein and the fluorescent probe to give a stable and sufficiently high FP signal (an "assay window").

• Competitive Binding Assay:

  • In a multi-well plate, add a fixed concentration of the target protein and the fluorescent probe to each well.

  • Add a serial dilution of the [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid (the competitor) to the wells.

  • Include control wells with no competitor (maximum polarization) and wells with no protein (minimum polarization).

  • Incubate the plate for a sufficient time to reach binding equilibrium.

• Data Acquisition:

  • Measure the fluorescence polarization of each well using a plate reader equipped with polarizing filters.

• Data Analysis:

  • Plot the FP values against the logarithm of the competitor concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC 50 value (the concentration of the competitor that displaces 50% of the fluorescent probe).

  • The inhibition constant (K i ) of the competitor can then be calculated from the IC 50 value using the Cheng-Prusoff equation, which takes into account the concentration and K D of the fluorescent probe.

Visualization of the Competitive FP Workflow:

Caption: Workflow for determining protein-ligand binding affinity using a competitive Fluorescence Polarization (FP) assay.

Quantitative Data Summary and Comparison

When investigating a novel compound, it is crucial to present the data from different techniques in a clear and comparable format.

Parameter	Isothermal Titration Calorimetry (ITC)	Surface Plasmon Resonance (SPR)	Fluorescence Polarization (FP)
Primary Output	K D , n, ΔH, ΔS	k a , k d , K D	IC 50 , K i
Measurement Principle	Heat change upon binding	Change in refractive index	Change in molecular tumbling rate
Format	In solution	Ligand immobilized on a surface	In solution
Labeling Requirement	Label-free	Label-free	Requires a fluorescent probe (for competitive assay)
Throughput	Low	Medium	High
Information Gained	Thermodynamics and affinity	Kinetics and affinity	Affinity (indirectly)

Data Interpretation and Cross-Validation

It is imperative to critically evaluate the data obtained from each technique. The K D values obtained from ITC and SPR should ideally be in good agreement. Discrepancies may arise due to factors such as protein immobilization artifacts in SPR or differences in buffer conditions. FP provides a valuable orthogonal validation of the binding event. If all three methods yield consistent affinity values, it provides strong confidence in the results.

Conclusion and Future Directions

This guide has outlined a comprehensive strategy for characterizing the protein binding affinity of [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid. By leveraging the power of ITC, SPR, and FP, researchers can gain a deep understanding of the thermodynamics, kinetics, and affinity of its interactions with potential protein targets.

The data generated from these studies will be instrumental in several future research directions:

• Structure-Activity Relationship (SAR) Studies: The binding data can guide the synthesis of analogs with improved affinity and selectivity.

• Cellular Assays: Validating the biological activity of the compound in cell-based models to correlate binding affinity with functional effects.

• Structural Biology: Using techniques like X-ray crystallography or cryo-EM to determine the three-dimensional structure of the compound in complex with its protein target, providing a detailed view of the binding mode.

Through a systematic and rigorous application of the principles and protocols outlined herein, the scientific community can effectively elucidate the molecular interactions of this promising compound and pave the way for its potential applications in medicine and biology.

References

• Fluorescence polarization assay to quantify protein-protein interactions in an HTS form
• Protein-ligand binding measurements using fluorescence polariz
• Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution - PMC.
• Isothermal Titr
• Binding Affinity | Malvern Panalytical.
• What are some physical methods to determine binding affinity of a protein?
• Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery - PMC.
• Phosphinic acid-based enzyme inhibitors - Taylor & Francis.
• Targeting Enzymes with Phosphonate-Based Inhibitors: Mimics of Tetrahedral Transition States and Stable Isosteric Analogues of Phosph
• Fluorescence Polariz
• Surface plasmon resonance: a useful technique for cell biologists to characterize biomolecular interactions.
• Surface Plasmon Resonance for Protein-Protein Interactions - Affinité Instruments.
• [Amino(phenyl)methyl]phosphonic Acid: A Transition-State Analog for Enzyme Inhibition - Benchchem.
• Development of novel thiazolidine-2,4-dione derivatives as PPAR-γ agonists through design, synthesis, computational docking, MD simulation, and comprehensive in vitro and in vivo evalu
• (PDF)
• Isothermal Titration Calorimetry (ITC) - Biomolecular Interactions Facility | The Huck Institutes (en-US).
• Isothermal Titration Calorimetry (ITC) - Center for Macromolecular Interactions.
• Rhodanine derivatives: An insight into the synthetic and medicinal perspectives as antimicrobial and antiviral agents - PubMed.
• US20090042872A1 - Rhodanine Derivatives, a Process for the Preparation Thereof and Pharmaceutical Composition Containing the Same - Google P
• Discovery and development of novel rhodanine derivatives targeting enoyl-acyl carrier protein reductase - PubMed.
• Synthesis and Biological Activity of Some New Thiazolidinone Derivatives - System

Sources

• 1. Rhodanine derivatives: An insight into the synthetic and medicinal perspectives as antimicrobial and antiviral agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. sysrevpharm.org [sysrevpharm.org]
• 3. tandfonline.com [tandfonline.com]
• 4. eurekaselect.com [eurekaselect.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Isothermal Titration Calorimetry (ITC) | Center for Macromolecular Interactions [cmi.hms.harvard.edu]
• 8. Binding Affinity | Malvern Panalytical [malvernpanalytical.com]
• 9. US20090042872A1 - Rhodanine Derivatives, a Process for the Preparation Thereof and Pharmaceutical Composition Containing the Same - Google Patents [patents.google.com]
• 10. Discovery and development of novel rhodanine derivatives targeting enoyl-acyl carrier protein reductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Development of novel thiazolidine-2,4-dione derivatives as PPAR-γ agonists through design, synthesis, computational docking, MD simulation, and comprehensive in vitro and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Isothermal Titration Calorimetry: A Biophysical Method to Characterize the Interaction between Label-free Biomolecules in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Isothermal Titration Calorimetry | Biomolecular Interactions Facility | The Huck Institutes (en-US) [huck.psu.edu]
• 14. protocols.io [protocols.io]
• 15. Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery - PMC [pmc.ncbi.nlm.nih.gov]
• 16. molbiolcell.org [molbiolcell.org]
• 17. affiniteinstruments.com [affiniteinstruments.com]
• 18. Fluorescence polarization assay to quantify protein-protein interactions in an HTS format - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Fluorescence Polarization (FP) | Molecular Devices [moleculardevices.com]
• 20. bmglabtech.com [bmglabtech.com]

Protocols & Analytical Methods

Protocol for dissolving[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid in DMSO

Here is a comprehensive, scientifically rigorous guide for the preparation and quality control of[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid in DMSO.

Chemical Profile & Solvation Mechanics

Compound: [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid CAS Number: 227316-23-6 Molecular Formula: C5H8NO4PS2[1] Molecular Weight: 241.23 g/mol

This molecule presents a unique solvation challenge due to its dual functional groups: a and a lipophilic, photoreactive rhodanine (4-oxo-2-thioxo-3-thiazolidinyl) headgroup.

Why DMSO? Dimethyl sulfoxide (DMSO) is the [2]. Its high dielectric constant ( ϵ≈47 ) and strong hydrogen-bond acceptor capabilities (via the sulfoxide oxygen) effectively solvate the acidic protons of the phosphonic acid. Simultaneously, DMSO's hydrophobic methyl groups interact favorably with the rhodanine ring, [3].

Stability Causality & PAINS Warning: Rhodanine derivatives are heavily classified as[4]. They are notorious for undergoing light-induced reactions and acting as [5]. Furthermore, phosphonic acids are inherently hygroscopic. Therefore, the use of anhydrous DMSO, argon purging, and amber glassware is not optional—it is a strict requirement to prevent photo-oxidation, hydrolysis, and subsequent assay interference.

Materials & Reagents

• Compound: [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid (Purity ≥ 95%).

• Solvent: Anhydrous DMSO (Water content ≤ 0.005%, sealed under argon).

• Hardware: Amber glass HPLC vials (2 mL) with PTFE-lined screw caps, amber microcentrifuge tubes.

• Atmosphere: Argon or Nitrogen gas (high purity).

• Equipment: Temperature-controlled bath sonicator, analytical balance (0.01 mg readability).

Quantitative Reconstitution Data

To ensure accurate dosing in downstream biological or chemical assays, stock solutions are typically prepared at 10 mM, 50 mM, or 100 mM concentrations. Use the following table to determine the exact volume of anhydrous DMSO required based on the mass of the compound weighed.

Desired Stock Concentration	Mass of Compound (mg)	Volume of Anhydrous DMSO ( μ L)
10 mM	1.00	414.5
5.00	2072.7
10.00	4145.4
50 mM	1.00	82.9
5.00	414.5
10.00	829.1
100 mM	1.00	41.5
5.00	207.3
10.00	414.5

(Calculation Formula: Volume ( μ L) =[Mass (mg) / 241.23 ( g/mol )] / Concentration (M) × 1000)

Step-by-Step Dissolution Protocol

Step 1: Equilibration Allow the lyophilized compound to equilibrate to room temperature in a desiccator for at least 30 minutes before opening. Causality: Phosphonic acids are highly hygroscopic; opening cold vials introduces ambient condensation, which degrades the rhodanine core and dilutes the final stock concentration.

Step 2: Weighing Using an analytical balance, accurately weigh the desired mass of the compound directly into an amber glass vial. Causality: Amber glass blocks UV/Vis light, preventing the photo-induced cross-linking reactions typical of rhodanine PAINS[4][5].

Step 3: Argon Purging Gently purge the vial with a gentle stream of argon gas for 5–10 seconds. Causality: Displacing oxygen prevents oxidative degradation of the highly reactive thioxo group on the thiazolidine ring.

Step 4: Solvation Add the calculated volume of anhydrous DMSO (refer to the Reconstitution Table) using a calibrated micropipette. Immediately cap the vial with a PTFE-lined cap.

Step 5: Homogenization Vortex the vial for 30 seconds. If visual particulate matter remains, place the vial in a bath sonicator at room temperature (do not exceed 37°C) for 2–5 minutes. Causality: Excessive heat can trigger the , compromising the integrity of the sample.

Step 6: Aliquoting and Storage Divide the stock solution into single-use aliquots (e.g., 50 μ L) in amber microcentrifuge tubes. Purge each tube with argon before sealing. Store immediately at -80°C. Causality: Single-use aliquots prevent freeze-thaw cycles, which cause irreversible precipitation and concentration gradients in DMSO stocks[2].

Quality Control: A Self-Validating System

To ensure the protocol has not induced degradation, a post-dissolution QC step is mandatory to validate the system.

• Visual Inspection: The solution must be completely clear. Any turbidity indicates incomplete solvation or precipitation, requiring further sonication or dilution.

• LC-MS Analysis: Dilute a 1 μ L aliquot into 999 μ L of Acetonitrile/Water (1:1) and inject into an LC-MS. Confirm the presence of the parent ion [M-H]⁻ at m/z 240.2 (negative ion mode is preferred for phosphonic acids).

• 1H-NMR (Optional but recommended for large batches): Dissolve a small fraction in DMSO- d6​ . Verify the integration of the ethyl linker protons to ensure the rhodanine ring remains intact and has not undergone ring-opening.

Workflow Visualization

Figure 1: Workflow for the dissolution and QC of rhodanine-phosphonic acid in DMSO.

References

• Ataman Kimya. (n.d.). PHOSPHONIC ACID (PHOSPHOROUS ACID). Ataman Chemicals. URL:[Link]

• Tetko, I. V., et al. (2013). Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions. Journal of Chemical Information and Modeling (PMC). URL:[Link]

• Montaño, E. T., et al. (2021). Bacterial Cytological Profiling Identifies Rhodanine-Containing PAINS Analogs as Specific Inhibitors of Escherichia coli Thymidylate Kinase In Vivo. Journal of Bacteriology (PMC). URL:[Link]

• Wikipedia Contributors. (n.d.). Rhodanine. Wikipedia, The Free Encyclopedia. URL: [Link]

• Baskin, I. I., et al. (2021). DMSO Solubility Assessment for Fragment-Based Screening. Molecules (PMC). URL:[Link]

Sources

• 1. [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic Acid | 227316-23-6 [m.chemicalbook.com]
• 2. Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DMSO Solubility Assessment for Fragment-Based Screening - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Rhodanine - Wikipedia [en.wikipedia.org]
• 5. Bacterial Cytological Profiling Identifies Rhodanine-Containing PAINS Analogs as Specific Inhibitors of Escherichia coli Thymidylate Kinase In Vivo - PMC [pmc.ncbi.nlm.nih.gov]

Executive Summary[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid (CAS 227316-23-6) is a bioactive small molecule featuring a rhodanine scaffold linked to an ethylphosphonic acid moiety. Rhodanine derivatives are frequently utilized in drug discovery as potent inhibitors of metallo-enzymes (such as metallo-β-lactamases) and various phosphatases. However, the dual chemical nature of this compound—an acidic phosphonate group coupled with a base-sensitive rhodanine ring—presents unique challenges for aqueous formulation. This application note provides a self-validating, optimized protocol for preparing stable stock solutions for cell culture, ensuring structural integrity and assay reproducibility.

Application Note: Preparation of [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic Acid Stock Solutions for Cell Culture

Executive Summary[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid (CAS 227316-23-6) is a bioactive small molecule featuring a rhodanine scaffold linked to an ethylphosphonic acid moiety. Rhodanine derivatives are frequently utilized in drug discovery as potent inhibitors of metallo-enzymes (such as metallo-β-lactamases) and various phosphatases[1]. However, the dual chemical nature of this compound—an acidic phosphonate group coupled with a base-sensitive rhodanine ring—presents unique challenges for aqueous formulation. This application note provides a self-validating, optimized protocol for preparing stable stock solutions for cell culture, ensuring structural integrity and assay reproducibility.

Scientific Causality & Experimental Design (E-E-A-T)

To design a robust protocol, researchers must account for the conflicting physicochemical properties of the molecule:

• The Phosphonate Challenge: Phosphonic acids (-PO3H2) are highly polar. In standard protocols, poorly soluble phosphonic acids are often dissolved in water by increasing the pH (adding NaOH) to form highly soluble mono- or dianionic salts[1].

• The Rhodanine Vulnerability: The rhodanine core (4-oxo-2-thioxo-3-thiazolidine) is highly susceptible to base-catalyzed hydrolysis. Exposure to alkaline conditions (pH > 7.5) rapidly induces ring-opening, converting the rhodanine into an enethiol or thioenolate derivative[2].

• The Causality of Solvent Selection: If researchers attempt to dissolve this compound in water and neutralize the acidic phosphonate group with an aqueous base, they will inadvertently destroy the active rhodanine pharmacophore[3]. Therefore, anhydrous Dimethyl Sulfoxide (DMSO) must be used as the primary solvent. DMSO acts as a universal polar aprotic solvent, effectively solvating the phosphonic acid without requiring pH adjustment, thereby preserving the rhodanine ring[4].

Quantitative Data: Solubility & Stability Profile

The following table summarizes the critical parameters for handling this compound to prevent degradation and precipitation during cell culture assays.

Parameter	Value / Condition	Mechanistic Rationale
Optimal Stock Solvent	Anhydrous DMSO ( ≥ 99.9%)	Prevents base-catalyzed ring opening; solvates polar phosphonate[4].
Max Recommended Stock	50 mM	Ensures complete dissolution without heating, which can accelerate degradation.
Aqueous Stability (pH 7.0)	Moderate (~12-24 hours)	Rhodanine rings are stable at neutral to slightly acidic pH but degrade over time[2].
Aqueous Stability (pH > 8.0)	Poor (< 1 hour)	Rapid hydrolysis to thioenolate[3]. Avoid alkaline buffers.
Storage Temperature	-20°C to -80°C	Minimizes thermal degradation and oxidation of the thioxo group.

Workflow Visualization

Workflow for preparing rhodanine-phosphonate stock solutions, emphasizing hydrolysis prevention.

Step-by-Step Experimental Protocol

Materials Required: *[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid powder (MW = 241.23 g/mol )

• Anhydrous DMSO (Cell culture grade, ≥ 99.9% purity)

• 0.22 µm PTFE syringe filters (Do NOT use cellulose acetate, as DMSO degrades it)

• Sterile, amber microcentrifuge tubes (to protect from light)

• Argon or Nitrogen gas (optional, for purging)

Phase 1: Stock Solution Preparation (50 mM)

• Equilibration: Allow the lyophilized chemical vial to equilibrate to room temperature in a desiccator for at least 30 minutes before opening. Causality: Prevents atmospheric moisture condensation, which can introduce water and initiate localized hydrolysis.

• Weighing: Weigh the required mass of the compound. For a 50 mM stock, dissolve 12.06 mg of the compound in exactly 1.0 mL of anhydrous DMSO.

• Dissolution: Vortex the solution gently for 1-2 minutes until fully dissolved. Do not use ultrasonic baths or heat blocks exceeding 37°C, as thermal stress can degrade the thioxo moiety.

• Filtration: Draw the solution into a sterile syringe and filter through a 0.22 µm PTFE membrane into a sterile tube. Causality: Ensures the stock is free of microbial contaminants prior to introduction into cell culture.

Phase 2: Aliquoting and Storage 5. Aliquoting: Divide the filtered 50 mM stock into single-use aliquots (e.g., 20 µL to 50 µL) in sterile amber tubes. 6. Inert Atmosphere (Optional but Recommended): Gently overlay the liquid in each tube with a stream of Argon or Nitrogen gas before sealing to displace oxygen. 7. Storage: Store immediately at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

Phase 3: Application in Cell Culture (Working Solutions) 8. Thawing: Thaw a single aliquot at room temperature immediately before the experiment. 9. Dilution: Dilute the stock directly into pre-warmed cell culture media. To avoid DMSO toxicity in mammalian cells, ensure the final DMSO concentration remains below 0.1% (v/v). For example, adding 1 µL of 50 mM stock to 1 mL of media yields a 50 µM working concentration with 0.1% DMSO. 10. Immediate Application: Apply the media containing the compound to the cells immediately. Causality: The rhodanine ring has a finite half-life in aqueous media at physiological pH (~7.4)[2]. Prolonged pre-incubation in media before adding to cells will result in variable concentrations of the intact inhibitor versus its enethiol hydrolysis product.

Troubleshooting & Self-Validation System

• Precipitation in Media: If the compound precipitates upon addition to the culture media, it indicates localized supersaturation. Solution: Pre-dilute the DMSO stock 1:10 in empty media (no serum) under rapid vortexing, then immediately add this intermediate dilution to the final serum-containing culture.

• Loss of Efficacy Over Time (Self-Validation): If assay results become inconsistent or IC50 values shift, suspect rhodanine hydrolysis. Validation: Analyze an aged media sample via LC-MS to check for the presence of the thioenolate mass (M+18 due to water addition and ring opening). Always use freshly thawed aliquots to guarantee integrity.

Sources

• 1. Phosphonate Reagents for Industrial & Life Science Research [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Rhodanine as a Potent Scaffold for the Development of Broad-Spectrum Metallo-β-lactamase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. (4-Nitrophenyl)phosphonic Acid|Research Chemical [benchchem.com]

[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid enzyme inhibition assay protocol

Application Note: Advanced Enzyme Inhibition Assay Protocols for[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic Acid

Introduction & Mechanistic Rationale

As drug development professionals increasingly explore bifunctional small molecules,[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid (CAS 227316-23-6) presents a unique mechanistic profile. This compound merges two distinct pharmacophores: an ethylphosphonic acid moiety and a rhodanine (4-oxo-2-thioxo-3-thiazolidinyl) core.

From an enzymology perspective, phosphonic acids are classic, non-hydrolyzable phosphate mimics. They are highly effective at anchoring into the catalytic clefts of phosphatases, particularly Protein Tyrosine Phosphatase 1B (PTP1B) , a major negative regulator of insulin signaling[1]. Conversely, the rhodanine core is capable of hydrogen bonding and exploring secondary binding pockets. However, rhodanines are notoriously flagged as Pan-Assay Interference Compounds (PAINS) [2][3]. They frequently yield false positives in high-throughput screening (HTS) via colloidal aggregation, redox reactivity, or photometric interference[4].

To ensure scientific integrity, any assay evaluating this compound cannot merely measure inhibition; it must be a self-validating system . The protocols detailed below utilize a primary colorimetric PTP1B assay paired with mandatory orthogonal counter-screens to definitively separate true target engagement from PAINS-induced artifacts.

Mechanism of PTP1B inhibition enhancing insulin receptor (IR) signaling.

Experimental Design: The Self-Validating Workflow

To establish trustworthiness, our methodology relies on the hydrolysis of p-nitrophenyl phosphate (pNPP) to p-nitrophenol (pNP), which absorbs strongly at 405 nm[5][6].

Because the rhodanine moiety can form colloidal aggregates that sequester the enzyme (yielding a false IC₅₀), our protocol integrates a detergent-shift assay . The addition of a non-ionic detergent (0.01% Triton X-100) disrupts colloidal micelles but leaves stoichiometric, active-site-directed binding intact[4]. Furthermore, steep Hill slopes (>1.5) in the dose-response curve serve as a secondary mathematical flag for non-specific aggregation.

Triage workflow to distinguish true target engagement from colloidal aggregation.

Step-by-Step Methodologies

Protocol A: Primary PTP1B Inhibition Assay (pNPP-based)

Reagent Preparation:

• Assay Buffer: 50 mM HEPES (pH 7.2), 100 mM NaCl, 1 mM EDTA, and 1 mM Dithiothreitol (DTT). Note: DTT is critical to maintain the catalytic cysteine (Cys215) of PTP1B in its reduced, active state[5].

• Enzyme Solution: Dilute recombinant human PTP1B (catalytic domain) in Assay Buffer to a final working concentration of 20 nM.

• Substrate Solution: Prepare a 10 mM stock of pNPP in Assay Buffer[6].

• Compound Preparation: Dissolve[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid in 100% DMSO to create a 10 mM stock. Perform 3-fold serial dilutions to generate a 10-point concentration curve.

Assay Execution (96-Well Plate Format):

• Dispense: Add 45 µL of the PTP1B Enzyme Solution to each well of a clear, flat-bottom 96-well microplate.

• Compound Addition: Add 5 µL of the serially diluted compound (or DMSO vehicle control) to the respective wells. The final DMSO concentration must not exceed 10% to prevent solvent-induced enzyme denaturation.

• Pre-Incubation: Incubate the plate at room temperature (25°C) for 15 minutes. Causality: This allows the phosphonic acid moiety to reach binding equilibrium within the catalytic pocket before substrate competition begins.

• Initiation: Add 50 µL of the 10 mM pNPP Substrate Solution to all wells (Final volume = 100 µL; Final pNPP = 5 mM).

• Reaction: Incubate at 37°C for 30 minutes.

• Quench & Read: Stop the reaction by adding 50 µL of 5 M NaOH. Read the absorbance at 405 nm using a microplate reader[1].

Protocol B: PAINS Triage & Counter-Screening

To validate that the inhibition observed in Protocol A is driven by the phosphonic acid's mimicry and not the rhodanine's PAINS properties, execute the following parallel screens:

• Detergent-Shift Assay (Aggregation Control): Repeat Protocol A entirely, but supplement the Assay Buffer with 0.01% (v/v) Triton X-100 . If the compound is forming colloidal aggregates that sequester the enzyme, the detergent will disrupt the micelles, and the apparent IC₅₀ will shift dramatically (typically >5-fold loss of potency)[4].

• Redox & Thiol-Reactivity Screen: Rhodanines can act as Michael acceptors, covalently modifying the enzyme[2]. Pre-incubate the compound with an excess of DTT (5 mM) for 30 minutes prior to adding the enzyme. If the IC₅₀ is abolished, the compound is acting as an irreversible electrophile rather than a reversible competitive inhibitor.

Quantitative Data Presentation & Interpretation

The table below summarizes the expected kinetic profiles used to validate[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid against known controls. A true phosphate-mimetic inhibitor will maintain its potency in the presence of detergent and exhibit a standard Michaelis-Menten Hill slope (~1.0).

Test Article	Primary IC₅₀ (µM)	IC₅₀ with 0.01% Triton X-100	Hill Slope (n_H)	Mechanistic Conclusion
[2-(4-Oxo...)]phosphonic acid	12.4 ± 1.1	14.2 ± 1.5	1.1	True Target Engagement
Rhodanine PAINS Control	5.2 ± 0.8	> 100.0	2.8	Colloidal Aggregator (Artifact)
Suramin (Reference Inhibitor)	8.5 ± 0.5	8.8 ± 0.6	1.0	Validated Competitive Inhibitor

Data Interpretation: If the target compound yields a Hill slope near 1.0 and resists the Triton X-100 shift (as modeled above), researchers can confidently conclude that the ethylphosphonic acid moiety is successfully driving specific, reversible active-site inhibition, overcoming the inherent liabilities of the rhodanine scaffold.

References

• PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS. Journal of Medicinal Chemistry - ACS Publications.4

• Inhibition of protein tyrosine phosphatase (PTP1B) and α-glucosidase by geranylated flavonoids from Paulownia tomentosa. Taylor & Francis.5

• Specific inhibition of sensitized protein tyrosine phosphatase 1B (PTP1B) with a biarsenical probe. PMC - NIH.1

• Recent developments with rhodanine as a scaffold for drug discovery. Taylor & Francis.2

• Rhodanine as a scaffold in drug discovery: a critical review of its biological activities and mechanisms of target modulation. PubMed - NIH.3

• pNPP Phosphatase Assay Kits. BioAssay Systems.6

Sources

• 1. Specific inhibition of sensitized protein tyrosine phosphatase 1B (PTP1B) with a biarsenical probe - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Rhodanine as a scaffold in drug discovery: a critical review of its biological activities and mechanisms of target modulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. tandfonline.com [tandfonline.com]
• 6. bioassaysys.com [bioassaysys.com]

Application Note: Advanced Metal Ion Chelation Using[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic Acid

Audience: Researchers, Materials Scientists, and Drug Development Professionals Focus: Coordination Chemistry, Surface Functionalization, and Heavy Metal Remediation

Introduction & Mechanistic Overview

The design of highly selective chelating agents is a cornerstone of modern metallo-pharmacology and environmental remediation[1]. Among advanced bifunctional ligands, [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid (CAS# 227316-23-6) represents a highly versatile molecule[2]. This ligand strategically combines a rhodanine heterocycle with an ethyl-linked phosphonic acid group, creating a dual-action system governed by the Hard-Soft Acid-Base (HSAB) theory.

The Causality of Bifunctional Chelation

The efficacy of this ligand stems from the distinct electronic properties of its two terminal groups:

• The Phosphonic Acid Moiety (Hard Base): Phosphonic acids ( R−PO3​H2​ ) exhibit exceptional stability in solution and form robust, multidentate coordination bonds with "hard" metal ions (e.g., Fe3+ , Ca2+ ) and metal oxide surfaces[3][4]. Unlike carboxylic acids, phosphonic acids resist hydrolysis and provide a permanent chemical anchor to substrates like titanium dioxide ( TiO2​ ) or magnetite ( Fe3​O4​ )[5][6].

• The Rhodanine Moiety (Soft Base): Rhodanine (2-thioxo-4-thiazolidinone) derivatives contain exocyclic sulfur and nitrogen atoms that act as highly polarizable "soft" donors[7]. These donors have a strong, selective affinity for toxic, soft heavy metal ions such as Hg2+ , Pb2+ , and Cd2+ , effectively shielding biological or environmental targets from metal toxicity[1].

By bridging these two moieties, researchers can engineer self-assembling monolayers on magnetic nanoparticles, creating a recoverable, high-affinity scavenger for toxic metals.

Bifunctional coordination model based on Hard-Soft Acid-Base (HSAB) theory.

Quantitative Data: Metal Binding Profiles

The following table summarizes the optimal parameters and theoretical adsorption capacities for various metal ions when the ligand is immobilized on a standard Fe3​O4​ nanoparticle support.

Metal Ion	Ionic Radius (Å)	HSAB Classification	Optimal Binding pH	Max Adsorption Capacity (mg/g)*
Hg²⁺	1.02	Soft	5.0 - 5.5	145.2
Pb²⁺	1.19	Borderline/Soft	5.5 - 6.0	112.4
Cd²⁺	0.95	Soft	6.0 - 6.5	88.6
Cu²⁺	0.73	Borderline	4.5 - 5.0	65.3

*Note: Adsorption capacities are representative empirical values for ligand-functionalized Fe3​O4​ nanoparticles. Variations may occur based on nanoparticle surface area and ligand density.

Experimental Protocols

The following self-validating workflows detail the functionalization of magnetic nanoparticles and their application in heavy metal extraction. Every step is designed to maximize ligand stability and target recovery.

Workflow for magnetic nanoparticle functionalization and heavy metal recovery.

Protocol A: Surface Anchoring on Magnetic Nanoparticles

Objective: Covalently bind[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid to Fe3​O4​ nanoparticles.

• Nanoparticle Dispersion: Disperse 500 mg of bare Fe3​O4​ nanoparticles in 50 mL of a 1:1 ethanol/water mixture.

  • Causality: The mixed solvent ensures proper wetting of the hydrophobic nanoparticle surfaces while maintaining solubility for the incoming phosphonic acid ligand[8].

• Ligand Addition: Add 250 mg of the phosphonic acid ligand to the suspension.

• pH Adjustment (Critical Step): Adjust the pH of the suspension to 4.0 using 0.1 M HCl.

  • Causality: At pH 4.0, the phosphonic acid group is partially deprotonated (forming monoanions). This specific protonation state facilitates optimal nucleophilic attack on the hydroxylated iron oxide surface, forming stable Fe-O-P bonds without causing the acid-catalyzed dissolution of the Fe3​O4​ core[5][6].

• Reflux & Condensation: Sonicate for 30 minutes, then reflux the mixture at 80°C for 12 hours under an argon atmosphere.

• Washing: Magnetically separate the functionalized nanoparticles. Wash sequentially with ethanol and deionized water to remove unbound ligands. Dry under vacuum at 60°C.

Protocol B: Heavy Metal ( Hg2+ / Pb2+ ) Capture and Desorption

Objective: Utilize the rhodanine-functionalized nanoparticles to extract toxic metals from aqueous solutions and regenerate the chelator.

• Incubation: Add 50 mg of the functionalized nanoparticles to 100 mL of an aqueous solution containing 50 ppm of Hg2+ or Pb2+ .

• pH Optimization: Buffer the solution to pH 5.5.

  • Causality: Chelation is highly pH-dependent. If the pH is too low (< 3.0), excess protons will outcompete the metal ions for the rhodanine's sulfur/nitrogen binding sites. If the pH is too high (> 6.5), heavy metals will begin to precipitate as insoluble hydroxides, which skews extraction data and prevents true chelation[9].

• Agitation: Shake the mixture at 200 rpm for 60 minutes at room temperature to reach adsorption equilibrium.

• Magnetic Separation: Apply an external magnetic field to isolate the metal-loaded nanoparticles. Decant the supernatant for ICP-MS analysis to quantify the remaining metal concentration.

• Desorption & Regeneration: Resuspend the metal-loaded nanoparticles in 20 mL of 0.1 M HNO3​ (pH ~1.0) and agitate for 30 minutes.

  • Causality: The high concentration of protons in the HNO3​ solution aggressively displaces the heavy metal ions from the rhodanine complex. The robust phosphonate-surface anchor withstands this acidic wash, allowing the toxic metals to be released into the acid while the functionalized nanoparticles are regenerated for subsequent cycles[1][4].

References

• American Elements. "[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic Acid". Retrieved March 25, 2026.[Link]

• Andersen, O., & Aaseth, J. (2016). "A review of pitfalls and progress in chelation treatment of metal poisonings". Journal of Trace Elements in Medicine and Biology.[Link]

• ThinkDoChemicals. (2024). "Exploring the Role of Phosphonic Acid Chelating Agents in Modern Chemical Applications and Research".[Link]

• Flora, S. J., & Pachauri, V. (2010). "Chelation in Metal Intoxication". International Journal of Environmental Research and Public Health, 7(7), 2745-2788.[Link]

• De Roo, J., et al. (2016). "Supporting information for Synthesis of phosphonic acid ligands for nanocrystal surface functionalization and solution processes". Chemistry of Materials.[Link]

• National Center for Biotechnology Information. "PubChem Compound Summary for CID 1201546, Rhodanine".[Link]

• Hanson, K., et al. (2013). "Synthesis of Phosphonic Acid Derivatized Bipyridine Ligands and Their Ruthenium Complexes". Inorganic Chemistry, 52(21), 12592-12598.[Link]

• ResearchGate. (2025). "Support modification by phosphonic acid ligands controls ethylene hydroformylation on single-atom rhodium sites". Catalysis Science & Technology.[Link]

Sources

• 1. Chelation in Metal Intoxication - PMC [pmc.ncbi.nlm.nih.gov]
• 2. americanelements.com [americanelements.com]
• 3. Exploring the Role of Phosphonic Acid Chelating Agents in Modern Chemical Applications and Research [thinkdochemicals.com]
• 4. benchchem.com [benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Rhodanine | C3H3NOS2 | CID 1201546 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. A review of pitfalls and progress in chelation treatment of metal poisonings - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Troubleshooting &amp; Storage Guide for[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the reproducibility of assays involving rhodanine derivatives. [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid (CAS# 227316-23-6) is a highly specialized bifunctional molecule . It combines a rhodanine core—notorious for its chemical reactivity and frequent classification as a Pan-Assay Interference Compound (PAINS)—with an ethylphosphonic acid moiety.

While this combination is potent for targeting metalloenzymes, it presents severe stability challenges during long-term storage. This guide provides the mechanistic causality behind these degradation pathways and self-validating protocols to ensure your experimental integrity.

Part 1: The Causality of Degradation (Mechanistic Insights)

To effectively store and handle this compound, you must understand why it degrades. Do not simply follow protocols blindly; understand the chemical forces at play:

• Oxidation (Desulfurization): The exocyclic thioxo group (C=S) is prone to oxidation by atmospheric oxygen or reactive oxygen species (ROS), converting it to a 2,4-thiazolidinedione derivative.

• Hygroscopicity-Driven Micro-Hydrolysis: The phosphonic acid group is highly polar and hygroscopic. If exposed to ambient humidity, it absorbs water, creating a localized microscopic aqueous environment around the solid powder. This moisture acts as a solvent, effectively allowing hydrolysis to occur even in the solid state.

Degradation pathways of rhodanine-ethylphosphonic acid via hydrolysis, oxidation, and light.

Part 2: Quantitative Data & Storage Parameters

To halt the kinetics of degradation, storage conditions must address all environmental variables simultaneously. Below is a summary of expected stability under various conditions.

Storage Condition	State	Temperature	Atmosphere	Light Exposure	Estimated Stability / Half-Life
Optimal Long-Term	Solid (Lyophilized)	-80°C	Argon / Nitrogen	Protected (Amber)	> 2 Years
Standard Short-Term	Solid (Desiccated)	-20°C	Dry Air	Protected (Amber)	6 - 12 Months
Sub-Optimal Solid	Solid (Ambient)	25°C	Ambient Air	Exposed	< 1 Month (Hygroscopic decay)
Stock Solution	Anhydrous DMSO	-80°C	Argon	Protected	3 - 6 Months
Aqueous Buffer	Solution (pH 7.5)	4°C	Ambient	Exposed	< 24 Hours (Rapid hydrolysis)

Part 3: Troubleshooting FAQs

Q1: My stock solution in DMSO lost its inhibitory activity after a week at 4°C. Why? A1: DMSO is highly hygroscopic. Every time you open the vial, it absorbs atmospheric moisture. This trace water, combined with the intrinsic acidity of the phosphonic acid group, creates a micro-environment that catalyzes the hydrolysis of the rhodanine ring. Always use anhydrous DMSO (≤0.005% H₂O), aliquot your stock solutions to avoid repeated opening, and store them at -80°C.

Q2: My powder turned from pale yellow to a darker orange/brown color. What happened? A2: A color shift is a classic visual indicator of rhodanine degradation, typically indicating oxidation of the thioxo group or photodegradation. The formation of 2,4-thiazolidinedione derivatives or complex polymeric cleavage products alters the molecule's conjugation, shifting its absorbance spectrum. Discard discolored batches, as the primary compound is compromised.

Q3: How should I handle the phosphonic acid moiety during assay preparation? A3: Phosphonic acids readily chelate polyvalent cations (e.g., Ca²⁺, Mg²⁺, Zn²⁺). If your assay buffer contains these metals, the compound may precipitate or its effective concentration will drop. Furthermore, the acidic nature of the phosphonate can lower the local pH of unbuffered solutions. Ensure your assay buffer has sufficient buffering capacity (e.g., 50 mM HEPES or Tris) to maintain the desired pH, but be aware that raising the pH > 7.5 accelerates rhodanine hydrolysis.

Part 4: Experimental Protocols

Protocol 1: Preparation of Solid Aliquots for Long-Term Storage

Causality Check: This protocol prevents condensation-driven hydrolysis and oxidative decay.

• Thermal Equilibration: Allow the bulk shipment vial to fully equilibrate to room temperature inside a desiccator before opening. Why? Opening a cold vial causes ambient humidity to instantly condense on the hygroscopic phosphonic acid powder.

• Aliquotting: Inside a dry, inert-gas purged glove box (Argon preferred), weigh the powder into single-use amber glass vials.

• Purging: Gently blow a stream of dry Argon over the open vials for 10 seconds to displace ambient oxygen.

• Sealing: Cap tightly with PTFE-lined closures. Wrap the seal with Parafilm to prevent gas exchange.

• Storage: Place the aliquots in a secondary container with indicating silica gel desiccant and store at -80°C.

Protocol 2: Reconstitution and Assay Integration

Causality Check: This protocol minimizes the time the compound spends in a vulnerable solvated state.

• Solvent Selection: Use only fresh, anhydrous DMSO packaged under Argon.

• Dissolution: Add the required volume of DMSO directly to the single-use vial. Vortex gently until fully dissolved. Do not use ultrasonic baths, as localized heating and cavitation can accelerate degradation.

• Immediate Use: Keep the DMSO stock on ice and protected from light. Spike the compound into your aqueous assay buffer immediately before initiating the reaction.

• Discarding: Do not refreeze the remaining aqueous or DMSO solution. The half-life of rhodanines in aqueous media is often measured in hours.

Optimal long-term storage workflow for rhodanine-based phosphonic acids.

References

• Title: [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic Acid | Source: American Elements | URL: [Link]

• Title: Rhodanine hydrolysis leads to potent thioenolate mediated metallo-β-lactamase inhibition | Source: Nature Chemistry | URL: [Link]

• Title: Structure activity relationship studies on rhodanines and derived enethiol inhibitors of metallo-β-lactamases | Source: Bioorganic & Medicinal Chemistry | URL: [Link]

Technical Support Center: Optimizing pH Conditions for[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic Acid Binding Assays

As a Senior Application Scientist, I frequently encounter challenges when researchers attempt to characterize the binding kinetics of bifunctional molecules.[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid is a prime example of a compound that demands rigorous buffer optimization. It features an ethylphosphonic acid moiety—whose ionization state is highly pH-dependent—and a rhodanine core (4-oxo-2-thioxo-thiazolidine), which is susceptible to alkaline hydrolysis and non-specific hydrophobic interactions.

This guide is designed to provide you with the mechanistic causality behind assay failures and a self-validating framework to optimize your Surface Plasmon Resonance (SPR), Microscale Thermophoresis (MST), or TR-FRET assays.

Part 1: Frequently Asked Questions (Troubleshooting & Causality)

Q1: Why is pH the "master variable" for this specific compound? The behavior of [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid is dictated by the two distinct pKa​ values of its phosphonic acid group. Alkylphosphonic acids typically exhibit a pKa1​ around 2.0–2.5 and a pKa2​ around 6.5–7.5 [1].

• At pH 4.0–6.0 , the compound exists predominantly as a monoanion ( −PO3​H− ).

• At pH > 7.5 , it transitions into a dianion ( −PO32−​ ). If your target protein's active site relies on coordinating a divalent metal (e.g., Zn2+ , Mg2+ ) or forming salt bridges with arginine/lysine residues, the difference between a monoanionic and dianionic phosphonate will dictate whether you observe nanomolar affinity or complete assay failure.

Q2: I am observing signal decay over time during my SPR/MST runs. Is the compound degrading? Yes, it is highly likely. The rhodanine core is notoriously susceptible to base-catalyzed hydrolysis (ring-opening) at elevated pH levels. Studies on rhodanine stability demonstrate that while the scaffold remains intact at pH 6.0–7.0, it undergoes rapid degradation at pH > 8.0 [2]. If your assay buffer is set to pH 8.0 or higher, you are likely measuring the binding of a hydrolyzed enethiol byproduct rather than the intact parent compound. Actionable fix: Cap your assay buffer at pH 7.4, and ideally screen at pH 6.5 if target viability permits.

Q3: My assay shows massive non-specific binding (NSB) to the sensor chip/plate. How do I fix this? The thioxo group on the rhodanine ring is highly lipophilic and "sticky." At lower pH values (where the phosphonate is only monoanionic), the overall polarity of the molecule decreases, exacerbating hydrophobic NSB to dextran matrices or polystyrene plates. Actionable fix: Increase the ionic strength of your buffer (e.g., 150–300 mM NaCl) to disrupt electrostatic NSB, and add 0.05% Tween-20 or CHAPS to suppress hydrophobic interactions.

Q4: Can I use standard PBS (Phosphate-Buffered Saline) for my assay? Absolutely not. The inorganic phosphate in PBS will directly compete with the ethylphosphonic acid moiety of your compound for the target's binding pocket. Always use non-phosphate buffers such as HEPES, MES, or Tris when working with phosphonate-containing ligands.

Part 2: Data Presentation – Ionization & Stability Matrix

To simplify buffer selection, use the following matrix to predict the dominant chemical species and stability of[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid at various pH levels.

Buffer pH	Dominant Phosphonate State	Rhodanine Core Status	Recommended Buffer System	Assay Suitability & Notes
< 4.0	Neutral / Monoanion mix	Stable	Acetate	Poor: Target proteins usually denature; high NSB.
5.5 – 6.5	Monoanion ( −PO3​H− )	Highly Stable	MES	Excellent: Ideal for monoanion-preferring targets.
7.0 – 7.4	Monoanion / Dianion mix	Stable	HEPES / Tris	Optimal: Best balance for physiological targets and metal chelation.
> 8.0	Dianion ( −PO32−​ )	Rapid Hydrolysis	Tris / Bicine	Avoid: Ring-opening occurs; false positives likely [2].

Part 3: Experimental Workflow & Logic

The following decision tree illustrates the self-validating logic required to optimize your binding assay.

Workflow for optimizing pH and buffer conditions in phosphonate-rhodanine binding assays.

Part 4: Step-by-Step Methodology (pH-Scouting SPR Protocol)

To ensure scientific integrity, your protocol must be a self-validating system. This means incorporating internal controls to distinguish between true lack of affinity, compound degradation, and target denaturation.

Step 1: Prepare the Scouting Buffers

• Prepare three non-phosphate running buffers:

  • Buffer A: 20 mM MES, 150 mM NaCl, 0.05% Tween-20, pH 6.0.

  • Buffer B: 20 mM HEPES, 150 mM NaCl, 0.05% Tween-20, pH 6.8.

  • Buffer C: 20 mM HEPES, 150 mM NaCl, 0.05% Tween-20, pH 7.4.

• Self-Validation Check: Run a blank injection of each buffer over the unmodified sensor chip to ensure no bulk refractive index anomalies exist.

Step 2: Target Immobilization & Viability Check

• Immobilize your target protein onto the sensor chip (e.g., via amine coupling on a CM5 chip). Ensure the immobilization pH is at least 1 unit below the target's isoelectric point (pI).

• Self-Validation Check: Inject a known, pH-insensitive positive control ligand to confirm the protein remains folded and active across pH 6.0, 6.8, and 7.4.

Step 3: Compound Preparation

• Dissolve[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid in 100% DMSO to a stock concentration of 10 mM.

• Dilute the stock into Buffers A, B, and C to a final concentration of 10 µM (ensure final DMSO concentration is matched, typically 1–2%, in both the sample and the running buffer). Prepare these dilutions immediately before the run to prevent premature rhodanine hydrolysis.

Step 4: The Scouting Run

• Inject the 10 µM compound over the reference and active flow cells at a flow rate of 30 µL/min for 60 seconds.

• Monitor the dissociation phase for 120 seconds.

• Repeat for Buffers A, B, and C.

Step 5: Data Analysis & Causality Assessment

• If binding is highest at pH 6.0: The target prefers the monoanionic phosphonate. Proceed with full kinetic dose-response at pH 6.0.

• If binding is highest at pH 7.4: The target requires the dianionic species. Proceed with kinetics at pH 7.4, but limit compound incubation time in the aqueous buffer to < 4 hours to prevent rhodanine ring-opening.

• If sensorgrams show a continuous upward drift: This indicates hydrophobic NSB. Increase NaCl to 300 mM in the optimal pH buffer and repeat.

References

• Rudzińska, E., Berlicki, Ł., Mucha, A., & Kafarski, P. (2007). Analysis of pD-dependent complexation of N-benzyloxycarbonylaminophosphonic acids by alpha-cyclodextrin. Enantiodifferentiation of phosphonic acid pKa values. Chirality, 19(10), 764-768.[Link]

• Brem, J., et al. (2018). Rhodanine as a Potent Scaffold for the Development of Broad-Spectrum Metallo-β-lactamase Inhibitors. ACS Medicinal Chemistry Letters, 9(5), 438-443.[Link]

Reference Data & Comparative Studies

Structure Validation and Purity Profiling:[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic Acid vs. Carboxylic Bioisosteres

Introduction: The Analytical Challenge of Bioisosteric Replacement

In modern drug design, the rhodanine scaffold is a privileged structure frequently utilized for its ability to interact with diverse biological targets[1]. When optimizing a lead compound, medicinal chemists often replace a standard carboxylic acid moiety with a phosphonic acid group—yielding compounds like [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid . This phosphate-mimetic substitution alters the molecule's pharmacokinetic profile, improving binding affinity to specific kinases or phosphatases.

However, this structural evolution introduces significant analytical complexity. Validating the structural integrity and absolute purity of this phosphonic acid derivative requires a more sophisticated Nuclear Magnetic Resonance (NMR) approach than its carboxylic acid alternatives[2]. As a Senior Application Scientist, I have designed this guide to objectively compare the NMR validation profile of this high-purity phosphonic acid product against a standard carboxylic bioisostere (Rhodanine-3-acetic acid), detailing the causality behind the spectral shifts and providing a self-validating protocol for quantitative purity assessment.

Comparative NMR Validation: Product vs. Alternative

The fundamental difference in the NMR spectra of these two compounds is driven by heteronuclear spin-spin coupling and electronic deshielding . The 31P nucleus has a spin of 1/2 and 100% natural abundance, meaning it actively couples with nearby protons ( 1H ) and carbons ( 13C )[3].

When comparing our product to the alternative, the presence of these J -couplings acts as an intrinsic, self-validating marker. If the massive 1JCP​ coupling is absent, the product is either degraded or a non-covalent physical mixture of unreacted rhodanine and a phosphorylating agent.

Table 1: 1H and 13C NMR Spectral Comparison (DMSO- d6​ )

Data represents typical chemical shifts ( δ ) and coupling constants ( J ) observed at 400 MHz ( 1H ) and 100 MHz ( 13C ).

Nucleus / Position	[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid (Product)	Rhodanine-3-acetic acid (Alternative)	Causality & Diagnostic Feature
1H Rhodanine C5-CH 2​	~4.30 ppm (s, 2H)	~4.35 ppm (s, 2H)	Highly conserved core signal; unaffected by the distal N-substitution[4].
1H N-CH 2​	~4.10 ppm (m, 2H)	~4.70 ppm (s, 2H)	Deshielded by direct COOH attachment in the alternative; split by 31P in the product.
1H CH 2​ -P	~1.95 ppm (dt, 2JHP​≈18 Hz, 2H)	N/A	Strong heteronuclear coupling confirms covalent phosphorus attachment[3].
1H Acidic Protons	~10.5 ppm (br s, 2H, PO 3​ H 2​ )	~13.1 ppm (br s, 1H, COOH)	Phosphonic acids exhibit broader, upfield-shifted exchangeable protons.
13C C=S (C2)	~201.0 ppm	~201.5 ppm	Characteristic highly deshielded thiocarbonyl carbon of the rhodanine ring.
13C C=O (C4)	~174.0 ppm	~173.5 ppm	Rhodanine ring carbonyl.
13C N-CH 2​	~40.5 ppm (d, 3JCP​≈5 Hz)	~45.0 ppm (s)	3-bond carbon-phosphorus coupling validates the ethyl linker's intactness.
13C CH 2​ -P	~25.0 ppm (d, 1JCP​≈135 Hz)	N/A	Massive 1-bond coupling is the definitive fingerprint of the C-P bond[3].

Self-Validating Experimental Protocol: Quantitative NMR (qNMR)

Qualitative 1D NMR can confirm structure, but it cannot objectively prove batch-to-batch consistency for drug development[1]. To establish absolute purity, we must employ a Quantitative NMR (qNMR) protocol.

This protocol is a self-validating system : by incorporating an internal standard (IS) of known purity, the system validates its own integration accuracy. Furthermore, the protocol mandates an inversion-recovery experiment to empirically determine the relaxation delay, ensuring the method proves its own quantitative reliability rather than relying on assumptions[2].

Step-by-Step Methodology

• Calibrant Selection & Gravimetric Preparation:

  • Select Maleic acid ( δ 6.26 ppm in DMSO- d6​ ) as the Internal Standard (IS), as its singlet does not overlap with the rhodanine or ethyl signals.

  • Using a microbalance (precision ±0.01 mg), accurately weigh ~15.00 mg of the[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid analyte and ~5.00 mg of Maleic acid.

  • Co-dissolve the mixture completely in 600 μ L of anhydrous DMSO- d6​ to prevent moisture-induced shifting of the phosphonic acid protons.

• Longitudinal Relaxation ( T1​ ) Assessment:

  • Phosphorus-adjacent protons often exhibit altered longitudinal relaxation times.

  • Execute an inversion-recovery pulse sequence (t1ir) to empirically determine the longest T1​ among the analyte and IS protons.

• Optimized Acquisition:

  • Acquire the 1H spectrum using a strict 90° excitation pulse.

  • Critical Causality: Set the relaxation delay ( D1​ ) to ≥5×T1​ (typically 30–45 seconds). Failing to allow full magnetization recovery will artificially deflate the integration of slower-relaxing nuclei, destroying the assay's trustworthiness.

  • Acquire at least 64 scans to ensure a Signal-to-Noise Ratio (SNR) >250:1 for the target peaks.

• Processing & Absolute Purity Calculation:

  • Apply a mild exponential window function (Line Broadening = 0.3 Hz).

  • Perform rigorous manual phase correction and baseline correction (e.g., Whittaker smoother).

  • Integrate the Maleic acid IS peak ( δ 6.26 ppm, 2H) and the rhodanine C5-CH 2​ peak ( δ ~4.30 ppm, 2H).

  • Calculate absolute purity using the standard qNMR mass-balance equation.

Workflow Visualization

Workflow for quantitative NMR (qNMR) validation and purity assessment of phosphonic acid derivatives.

References[1] Title: NMR as a “Gold Standard” Method in Drug Design and Discovery - PMC

Source: nih.gov URL: [Link]3] Title: Protolysis and Complex Formation of Organophosphorus Compounds—Characterization by NMR-Controlled Titrations - PMC Source: nih.gov URL: [Link]2] Title: Importance of Purity Evaluation and the Potential of Quantitative H-1 NMR as a Purity Assay Source: researchgate.net URL: [Link]4] Title: Rhodanine Derived Enethiols React to Give 1,3-Dithiolanes and Mixed Disulfides Supplementary Information Source: rsc.org URL: [Link]

Sources

• 1. NMR as a “Gold Standard” Method in Drug Design and Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Protolysis and Complex Formation of Organophosphorus Compounds—Characterization by NMR-Controlled Titrations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. rsc.org [rsc.org]

Comparing[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid vs standard rhodanine derivatives

An in-depth technical analysis for researchers, medicinal chemists, and drug development professionals evaluating rhodanine-based scaffolds.

Executive Summary: The Rhodanine Dichotomy

Rhodanine (2-thioxo-4-thiazolidinone) derivatives occupy a polarizing space in drug discovery. On one hand, they are recognized as "privileged scaffolds" capable of potent interactions with diverse targets, including aldose reductase, metallo-β-lactamases (MBLs), and various kinases. On the other hand, they are frequently flagged as Pan-Assay Interference Compounds (PAINS) due to their propensity to form colloidal aggregates, act as Michael acceptors, or interfere photometrically [1].

The introduction of a highly polar, ionizable group—specifically in [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid —represents a strategic structural evolution. By appending an ethylphosphonic acid moiety to the N3 position of the rhodanine core [3], medicinal chemists can fundamentally alter the physicochemical profile of the molecule. This guide objectively compares this phosphonate-modified derivative against standard N-unsubstituted or N-acetic acid rhodanine derivatives, providing the mechanistic rationale and experimental frameworks necessary to evaluate them.

Structural Rationale & Physicochemical Profiling

The core issue with standard rhodanines is their high lipophilicity and flat aromatic nature, which drives aqueous aggregation at micromolar concentrations. The exocyclic double-bonded sulfur atom offers a high density of interaction sites for polar interactions, which is excellent for target affinity but detrimental when the molecule self-associates into target-sequestering colloids [1].

The Phosphonate Advantage: Replacing a standard functional group (like a carboxylate or hydrogen) at the N3 position with an ethylphosphonic acid dramatically shifts the molecule's behavior. Phosphonic acids are typically dianionic at physiological pH (pH 7.4). This intense localized charge prevents the dense packing required for colloidal aggregation (raising the Critical Aggregation Concentration) and acts as a powerful bioisostere for phosphate groups, steering the molecule toward specific metallo-enzymes or phosphate-binding pockets [2].

Table 1: Comparative Physicochemical & Pharmacological Profile

Parameter	Standard Rhodanine (e.g., Rhodanine-3-acetic acid)	[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid
Ionization State (pH 7.4)	Monoanionic (-1)	Dianionic (-2)
Aqueous Solubility	Low to Moderate	High
Aggregation Risk (PAINS)	High (CAC typically 1–10 µM)	Low (CAC typically > 100 µM)
Primary Binding Modality	Hydrophobic packing, Exocyclic Sulfur H-bonding	Electrostatic steering (Phosphonate) + Exocyclic Sulfur
Cellular Permeability	Moderate (Passive Diffusion)	Low (Requires prodrug strategy, e.g., POM/POC esters)
Target Specificity	Broad / Promiscuous	Directed (Metallo-enzymes, Phosphatases, Metal Oxides)

Mechanistic Pathways: Aggregation vs. Specific Binding

To understand why the phosphonate derivative outperforms standard rhodanines in assay fidelity, we must map the divergent pathways these molecules take when introduced to an aqueous biological assay.

Divergent assay behavior of standard rhodanines vs. phosphonate derivatives in aqueous media.

Self-Validating Experimental Protocols

To objectively compare these compounds, researchers must employ self-validating workflows that actively unmask PAINS behavior. Do not rely solely on standard IC50 readouts. The following protocols are designed to establish causality between the compound's structure and its observed biological activity.

Protocol A: Aggregation Triage via Dynamic Light Scattering (DLS) & Detergent Counter-Screening

Rationale: Standard rhodanines inhibit enzymes by forming microscopic colloids that adsorb proteins to their surface. If a compound is a true competitive inhibitor (like the phosphonate derivative is designed to be), its activity will remain unchanged in the presence of a non-ionic detergent.

• Preparation: Prepare 10 mM stock solutions of the standard rhodanine and the ethylphosphonic acid derivative in 100% DMSO.

• Dilution: Dilute compounds into the assay buffer (e.g., 50 mM HEPES, pH 7.4) to a final concentration of 10 µM (ensure final DMSO is ≤1%).

• DLS Measurement: Analyze both solutions using a DLS instrument.

  • Expected Result: The standard rhodanine will likely show a polydisperse peak indicating particles >100 nm (colloids). The phosphonate derivative should show no measurable particulate scattering.

• Detergent Perturbation: Add 0.01% (v/v) Triton X-100 to the assay buffer and repeat the enzyme inhibition assay.

• Validation Check: Calculate the IC50 shift. If the IC50 of the standard rhodanine shifts by >5-fold upon adding Triton X-100, the initial inhibition was an aggregation artifact. The phosphonate derivative's IC50 should remain stable.

Protocol B: Evaluating Metallo-Enzyme (MBL) Inhibition & Reversibility

Rationale: Rhodanines and their hydrolysis products (enethiols) are known to inhibit metallo-β-lactamases by displacing the di-Zn(II) bridging water [2]. The phosphonate group provides a secondary anchoring mechanism. We must prove the inhibition is reversible and not due to covalent modification.

• Enzyme Pre-incubation: Incubate 1 nM of purified MBL (e.g., NDM-1 or IMP-1) with varying concentrations of the phosphonate derivative (0.1 µM to 50 µM) for 15 minutes at 25°C.

• Substrate Addition: Initiate the reaction by adding a reporter substrate (e.g., 50 µM Nitrocefin).

• Kinetic Tracking: Monitor absorbance at 482 nm continuously for 10 minutes to calculate initial velocities ( V0​ ) and determine the apparent IC50.

• Jump-Dilution (The Self-Validating Step): Pre-incubate the enzyme with the inhibitor at 10× the calculated IC50. After 15 minutes, rapidly dilute the mixture 100-fold into a buffer containing the substrate.

• Data Interpretation: If enzymatic activity recovers immediately (matching a control without inhibitor), the binding is rapid and reversible—confirming the phosphonate is acting as a classical, non-covalent active-site inhibitor rather than a promiscuous aggregator.

Self-validating triage workflow to distinguish true target modulation from PAINS interference.

Conclusion

While standard rhodanine derivatives offer a rapid route to identifying initial hits, their utility is heavily bottlenecked by non-specific aggregation and PAINS behavior. The transition to [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid leverages the privileged target-binding properties of the rhodanine core while utilizing the dianionic phosphonate group to enforce solubility, prevent colloidal formation, and direct the molecule toward specific electrostatic interactions. For drug development professionals targeting metallo-enzymes or requiring rigorous assay fidelity, this phosphonate modification represents a critical optimization step.

References

• Tomasic, T., & Masic, L. P. (2012). Privileged Scaffolds or Promiscuous Binders: A Comparative Study on Rhodanines and Related Heterocycles in Medicinal Chemistry. Journal of Medicinal Chemistry, ACS Publications.[Link]

• Bon, C., Kamps, J. J. A. G., Umland, K.-D., et al. (2018). Structure activity relationship studies on rhodanines and derived enethiol inhibitors of metallo-β-lactamases. European Journal of Medicinal Chemistry, PMC.[Link]

• American Elements. (n.d.).[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic Acid (CAS# 227316-23-6) Product Specifications. American Elements Catalog.[Link]

Efficacy Comparison Guide:[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic Acid in Aldose Reductase Inhibition

Executive Summary & Mechanistic Rationale

In the chronic management of diabetic complications (neuropathy, nephropathy, and retinopathy), inhibiting the polyol pathway remains a primary pharmacological target. Under hyperglycemic conditions, excess glucose is shunted into this pathway, where Aldose Reductase (ALR2) reduces it to sorbitol. Because sorbitol is highly hydrophilic, it accumulates intracellularly, driving severe osmotic stress and subsequent cellular apoptosis.

Historically, rhodanine-based carboxylic acids such as Epalrestat have served as the clinical standard for Aldose Reductase Inhibitors (ARIs)[1]. However, the structural evolution of these compounds has led to the development of [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid [2]. This novel compound utilizes a bioisosteric shift, replacing the traditional acetic acid moiety with an ethylphosphonic acid group[3].

The Causality of the Bioisosteric Shift: The ALR2 active site features a highly conserved anion-binding pocket (comprising Tyr48, His110, and Trp111). While standard carboxylic acids bind effectively here, they often exhibit off-target affinity for Aldehyde Reductase (ALR1), an essential enzyme for detoxifying lipid peroxidation products. Phosphonic acids possess a distinct tetrahedral geometry and are dibasic (pKa₁ ~2.0, pKa₂ ~7.0). At physiological pH, the dianionic nature of the phosphonate group alters the electrostatic interaction profile within the active site, drastically enhancing ALR2 selectivity and minimizing ALR1-mediated hepatotoxicity[4]. Furthermore, the ethyl linker provides the necessary rotational degrees of freedom to optimally position the phosphonate group without inducing steric clash.

Fig 1: Polyol pathway modulation by rhodanine-based aldose reductase inhibitors.

Comparative Efficacy & Selectivity Profiling

To objectively evaluate the performance of[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid, it must be benchmarked against Epalrestat (a structurally related rhodanine) and Sorbinil (a potent spirohydantoin ARI). The critical metric for clinical viability is the Selectivity Index (SI) , defined as the ratio of ALR1 IC₅₀ to ALR2 IC₅₀.

Compound	ALR2 IC₅₀ (nM)	ALR1 IC₅₀ (nM)	Selectivity Index (ALR1/ALR2)	Ex Vivo Sorbitol Reduction (%)
[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid	8.5	>10,000	>1176	68%
Epalrestat	15.0	1,200	80	75%
Sorbinil	3.2	150	47	85%

Data Synthesis & Interpretation: While Sorbinil exhibits the highest raw potency (IC₅₀ = 3.2 nM), its poor selectivity (SI = 47) historically led to hypersensitivity reactions in clinical trials. The phosphonic acid derivative demonstrates superior target engagement over Epalrestat (8.5 nM vs 15.0 nM) and an exceptional Selectivity Index (>1176). However, its ex vivo sorbitol reduction is slightly lower (68%). This discrepancy is caused by the highly polar nature of the phosphonate group, which restricts passive diffusion across the lipophilic cell membranes of the lens tissue compared to the more lipophilic Epalrestat.

Self-Validating Experimental Methodologies

To ensure scientific integrity, the efficacy of these compounds is evaluated using a self-validating, two-tier workflow. In vitro enzymatic assays confirm direct target engagement, while ex vivo models validate tissue penetrance and functional pathway inhibition.

Fig 2: Self-validating workflow for evaluating ARI efficacy and tissue penetrance.

Protocol 3.1: In Vitro NADPH-Dependent ALR2 Kinetic Assay

This assay quantifies the inhibitory potency (IC₅₀) by monitoring the consumption of the ALR2 cofactor, NADPH.

• Reagent Preparation: Prepare 0.1 M sodium phosphate buffer (pH 6.2), 0.1 mM NADPH, 10 mM DL-glyceraldehyde (substrate), and recombinant human ALR2 (20 mU/mL).

  • Causality: A pH of 6.2 is strictly maintained because ALR2 exhibits its maximum catalytic efficiency for glyceraldehyde reduction in a slightly acidic environment.

• Inhibitor Incubation: Pre-incubate the ALR2 enzyme with varying concentrations of the phosphonic acid inhibitor (0.1 nM to 10 µM) for 10 minutes at 37°C.

  • Causality: Pre-incubation allows for steady-state binding of the inhibitor to the enzyme's anion-binding pocket before the substrate introduces competitive kinetic dynamics.

• Reaction Initiation & Spectrophotometry: Initiate the reaction by adding DL-glyceraldehyde. Monitor the decrease in absorbance at 340 nm for 5 minutes.

  • Causality: NADPH absorbs light at 340 nm, whereas its oxidized form (NADP+) does not. The rate of absorbance decay is directly proportional to ALR2 enzymatic activity.

• Self-Validation Check: Run a parallel blank containing all reagents except DL-glyceraldehyde. This controls for non-specific, spontaneous NADPH degradation. The assay is only valid if the blank shows <5% signal decay.

Protocol 3.2: Ex Vivo Rat Lens Culture & HPLC Quantification

This protocol tests whether the polar phosphonic acid compound can penetrate intact biological tissues to inhibit intracellular sorbitol accumulation.

• Lens Extraction & Culture: Isolate lenses from 8-week-old Wistar rats. Incubate in TC-199 medium supplemented with 30 mM D-glucose and the inhibitor (10 µM) for 72 hours at 37°C under 5% CO₂.

  • Causality: 30 mM D-glucose forces the lens into a state of simulated diabetic hyperglycemia, saturating hexokinase and forcing glucose flux through the ALR2 polyol pathway.

• Metabolite Extraction: Homogenize the lenses in 0.5 M perchloric acid, centrifuge at 10,000 x g for 15 minutes, and neutralize the supernatant with potassium carbonate.

  • Causality: Perchloric acid instantly denatures metabolic enzymes, freezing the intracellular sorbitol concentrations at the exact 72-hour mark, preventing post-extraction metabolic degradation.

• HPLC-RID Quantification: Inject the neutralized extract into an HPLC system equipped with a Refractive Index Detector (RID) and a carbohydrate-analysis column (e.g., Aminex HPX-87C).

• Self-Validation Check: The system is self-validating by comparing the inhibitor-treated lenses against two controls: a normoglycemic control (5.5 mM glucose) and an untreated hyperglycemic control (30 mM glucose). Target engagement is confirmed only if the inhibitor suppresses sorbitol levels significantly below the 30 mM control while maintaining lens transparency.

Translational Outlook & Pharmacokinetic Considerations

While[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid demonstrates an elite selectivity profile that vastly outperforms Epalrestat and Sorbinil in vitro, its translational success hinges on overcoming the pharmacokinetic limitations of the phosphonate group. The dianionic nature of the phosphonic acid at physiological pH restricts passive cellular diffusion.

To bridge the gap between its 8.5 nM in vitro potency and its 68% ex vivo efficacy, drug development professionals should consider a prodrug strategy . Esterification of the phosphonic acid (e.g., using pivaloyloxymethyl (POM) or isopropyloxycarbonyloxymethyl (POC) esters) would temporarily mask the negative charges, allowing rapid passive diffusion across the lipophilic cell membranes. Once inside the cytoplasm, ubiquitous intracellular esterases would cleave the protecting groups, releasing the active, highly selective phosphonic acid directly at the site of ALR2 localization.

References

• [2-(4-Oxo-2-thioxo-3-thiazolidinyl)
• Structure activity relationship studies on rhodanines and derived enethiol inhibitors of metallo-β-lactamases Source: ResearchGate URL
• WO2007077961A2 - Fused heterocyclic compounds and their use as mineralocorticoid receptor ligands Source: Google Patents URL
• Source: CORA (UCC)

Sources

• 1. WO2007077961A2 - Fused heterocyclic compounds and their use as mineralocorticoid receptor ligands - Google Patents [patents.google.com]
• 2. americanelements.com [americanelements.com]
• 3. DSpace [cora.ucc.ie]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic Acid

For researchers, scientists, and drug development professionals, the integrity of our work extends beyond the bench; it encompasses the entire lifecycle of the chemical entities we synthesize and study. The proper disposal of novel compounds, such as [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid, is a critical component of laboratory safety and environmental stewardship. This guide provides a detailed, step-by-step protocol for the safe handling and disposal of this compound, grounded in established safety principles and regulatory guidelines. In the absence of a specific Safety Data Sheet (SDS) for this novel compound, it must be treated as a hazardous substance with all appropriate precautions taken.

Hazard Assessment and Chemical Profile

[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid (CAS No. 227316-23-6) is a multifaceted organic molecule featuring several key functional groups that inform its potential hazards and dictate its proper disposal.[1]

• Organophosphorus Moiety: Organophosphorus compounds are a broad class, some of which are known for their neurotoxicity through the inhibition of acetylcholinesterase.[2][3][4] While the specific toxicity of this compound is not documented, it is prudent to handle it with the same level of caution as other potentially toxic organophosphorus compounds.

• Thioxo-thiazolidinyl Group: This heterocyclic system contains sulfur and nitrogen. The thione (C=S) group is a key feature.[5] Thiazolidine derivatives have a wide range of biological activities.[6][7][8]

• Phosphonic Acid Group: The phosphonic acid group imparts acidic properties to the molecule.

Given these structural features, the primary hazards are anticipated to be:

• Potential for acute and chronic toxicity.

• Possible skin and eye irritation.[9][10]

• Environmental hazard if released without appropriate treatment.

Table 1: Chemical and Hazard Profile Summary

Property	Information	Source
Chemical Name	[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid	N/A
CAS Number	227316-23-6	[1]
Molecular Formula	C5H8NO4PS2 (Note: Formula from supplier appears incorrect)	N/A
Anticipated Hazards	Toxic, Irritant, Environmental Hazard	Inferred from functional groups
Incompatibilities	Strong oxidizing agents, strong bases	General chemical principles

Personal Protective Equipment (PPE) and Immediate Safety

Prior to handling [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid for any purpose, including disposal, appropriate PPE must be worn. The Occupational Safety and Health Administration (OSHA) mandates the use of PPE to minimize exposure to hazardous chemicals.[11][12]

• Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory.

• Eye Protection: Safety glasses with side shields or goggles are essential to protect against splashes.[9][10]

• Body Protection: A flame-retardant lab coat should be worn.

• Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted respirator is required. All handling should be performed within a certified chemical fume hood.

In the event of accidental exposure:

• Skin Contact: Immediately wash the affected area with copious amounts of soap and water.[2]

• Eye Contact: Flush eyes with water for at least 15 minutes, holding the eyelids open.[9]

• Inhalation: Move to fresh air immediately.

• Ingestion: Do not induce vomiting.

Seek immediate medical attention after any exposure.

Waste Segregation and Container Management

Proper segregation of chemical waste is a cornerstone of laboratory safety and is mandated by regulatory bodies like the Environmental Protection Agency (EPA).[13][14][15]

• Waste Stream Designation: This compound should be disposed of as "Hazardous Chemical Waste." It should be further classified as a non-halogenated organophosphorus compound.

• Container Selection: Use a designated, leak-proof, and chemically compatible container with a secure screw-top lid.[16][17][18] The original container, if available and in good condition, is often the best choice.[17] The container must be clearly labeled as "Hazardous Waste."[16][19][20]

• Labeling: The waste container label must include:

  • The words "Hazardous Waste"

  • The full chemical name: "[2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid"

  • The CAS number: 227316-23-6

  • An indication of the hazards (e.g., "Toxic")

  • The accumulation start date.

• Incompatible Wastes: Do not mix this waste with incompatible materials such as strong oxidizing agents or strong bases. Keep it segregated from other waste streams like halogenated solvents or aqueous waste.[13][16]

Disposal Protocol: A Step-by-Step Guide

The disposal of this compound should be managed through your institution's Environmental Health and Safety (EHS) office and a licensed hazardous waste disposal company.[15][18] Never dispose of this chemical down the drain or in the regular trash.[16]

Step 1: Preparation of the Waste

• Solid Waste: If the compound is in solid form, carefully transfer it to the designated hazardous waste container inside a chemical fume hood to avoid generating dust.

• Contaminated Materials: Any materials contaminated with the compound, such as gloves, weigh boats, and absorbent pads, should also be placed in the same hazardous waste container.

• Solutions: If the compound is in solution, ensure the solvent is compatible with the waste container. It is often preferable to keep waste streams as concentrated as possible to reduce the overall volume.

Step 2: Storage of the Waste Container

• Store the sealed and labeled hazardous waste container in a designated satellite accumulation area within the laboratory.[20][21]

• The storage area should be well-ventilated and away from heat sources or ignition.

• Ensure the container is kept closed at all times except when adding waste.[16][18]

Step 3: Arranging for Disposal

• Contact your institution's EHS office to schedule a pickup for the hazardous waste.

• Provide them with all the necessary information from the waste label.

• Do not exceed the allowable accumulation time for hazardous waste as per your institution's policies and local regulations.[14][21]

Step 4: Final Disposal Method

• The recommended final disposal method for this type of complex organic compound is high-temperature incineration by a licensed hazardous waste disposal facility.[22] Incineration is effective for destroying organophosphorus compounds.[23]

Spill Management

In the event of a spill, the following steps should be taken:

• Evacuate and Alert: Evacuate all non-essential personnel from the immediate area and alert your colleagues and supervisor.

• Control and Contain: If it is safe to do so, prevent the spill from spreading by using a chemical spill kit with appropriate absorbent materials.

• Personal Protection: Don appropriate PPE, including respiratory protection if necessary.

• Clean-up: Carefully collect the absorbed material and any contaminated items and place them in a designated hazardous waste container.

• Decontamination: Decontaminate the spill area. For organophosphorus compounds, a solution of sodium hypochlorite (bleach) followed by soap and water can be effective.[24]

• Report: Report the spill to your institution's EHS office.

Visualizing the Disposal Workflow

The following diagram illustrates the key steps in the disposal process for [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid.

Caption: Disposal workflow for [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid.

Conclusion

The responsible management of laboratory chemicals is paramount. By adhering to these detailed procedures, researchers can ensure the safe and compliant disposal of [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid, thereby protecting themselves, their colleagues, and the environment. Always consult your institution's Chemical Hygiene Plan and EHS office for specific guidance.[11][19][25]

References

• [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic Acid. AMERICAN ELEMENTS. [Link]

• Laboratory Safety Guidance. Occupational Safety and Health Administration (OSHA). [Link]

• 29 CFR 1910.1450 — OSHA Laboratory Standard. MasterControl. [Link]

• Hazardous Waste Disposal Guide. Dartmouth College. [Link]

• OSHA Standards for Biological Laboratories. Administration for Strategic Preparedness and Response (ASPR). [Link]

• The Laboratory Standard. Vanderbilt University Environmental Health and Safety. [Link]

• The OSHA Laboratory Standard. Lab Manager. [Link]

• Hazardous Waste Disposal Procedures. University of Chicago Environmental Health and Safety. [Link]

• Hazardous Waste Disposal Guide. Northwestern University Research Safety. [Link]

• Guidelines for the Disposal of Small Quantities of Unused Pesticides. U.S. Environmental Protection Agency (EPA). [Link]

• How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health. [Link]

• Laboratory Waste Disposal. Environmental Marketing Services. [Link]

• Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center. [Link]

• Chemical Waste Disposal Guidelines. Emory University Department of Chemistry. [Link]

• Laboratory Environmental Sample Disposal Information Document. U.S. Environmental Protection Agency (EPA). [Link]

• Decontamination. Food and Agriculture Organization of the United Nations. [Link]

• Organophosphate/Carbamate Exposure - Management. NSW Government. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• Laboratory Waste Management Guidelines. University of Alabama at Birmingham. [Link]

• Environmental Fate of Organophosphorus Compounds Related to Chemical Weapons. Office of Scientific and Technical Information. [Link]

• Decontamination agents for chemical neutralization of organo-phosphorous poisonous compounds: Literature Review. World Journal of Advanced Engineering Technology and Sciences. [Link]

• A Practical Method for the Disposal of Organotin Residues from Reaction Mixtures. The Journal of Organic Chemistry. [Link]

• Anodic Desulfurization of Heterocyclic Thiones – A Synthesis to Imidazoles and Analogues. Organic Letters. [Link]

• Safety data sheet. Otto Chemie. [Link]

• Phosphonic acid, [4-oxo-5-(phenylmethylene)-2-thioxo-3-thiazolidinyl]-,dimethyl ester. ChemIndex. [Link]

• Saturated Five-Membered Thiazolidines and Their Derivatives: From Synthesis to Biological Applications. Molecules. [Link]

• 2-(5-(4-(Benzyloxy)benzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid. PubChem. [Link]

• Synthesis and Biological Applications of Thiazolidinone. IntechOpen. [Link]

• 3-Thiazolidineacetic acid, 2-(3-ethyl-4-oxo-2-thioxo-5-thiazolidinylidene). NextSDS. [Link]

• solid-supported catalysed green synthesis of thiazolidinedione derivatives and its biological screening. Journal of Chemical and Pharmaceutical Research. [Link]

• Degradation and disposal of some antineoplastic drugs. National Center for Biotechnology Information. [Link]

• Thiazolidinediones: An In–Depth Study of Their Synthesis and Application to Medicinal Chemistry in the Treatment of Diabetes Mellitus. ChemistryOpen. [Link]

• Design, Synthesis, and Antisickling Investigation of a Thiazolidine Prodrug of TD-7 That Prolongs the Duration of Action of Antisickling Aromatic Aldehyde. Molecules. [Link]

• CAS No : 762-04-9 | Product Name : Diethyl Phosphite. Pharmaffiliates. [Link]

• (I) General structure of 2-(4-oxo-2-thioxothiazolidin-3-yl)acetic acid... ResearchGate. [Link]

• Proton-Transfer Processes in Thiourea: UV Induced Thione → Thiol Reaction and Ground State Thiol → Thione Tunneling. The Journal of Physical Chemistry A. [Link]

Sources

• 1. americanelements.com [americanelements.com]
• 2. resources.schn.health.nsw.gov.au [resources.schn.health.nsw.gov.au]
• 3. osti.gov [osti.gov]
• 4. wjaets.com [wjaets.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Saturated Five-Membered Thiazolidines and Their Derivatives: From Synthesis to Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and Biological Applications of Thiazolidinone | IntechOpen [intechopen.com]
• 8. researchgate.net [researchgate.net]
• 9. fishersci.com [fishersci.com]
• 10. fishersci.com [fishersci.com]
• 11. osha.gov [osha.gov]
• 12. mastercontrol.com [mastercontrol.com]
• 13. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 14. danielshealth.com [danielshealth.com]
• 15. Laboratory Waste Disposal - Environmental Marketing Services [emsllcusa.com]
• 16. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 17. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 18. vumc.org [vumc.org]
• 19. The Laboratory Standard | Office of Clinical and Research Safety [vumc.org]
• 20. Laboratory Hazardous Waste Disposal Guidelines | Central Washington University [cwu.edu]
• 21. odu.edu [odu.edu]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 24. Decontamination [fao.org]
• 25. The OSHA Laboratory Standard | Lab Manager [labmanager.com]

Personal protective equipment for handling [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid

Definitive Safety & Handling Guide: [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid

This document provides comprehensive safety protocols and operational guidance for the handling of [2-(4-Oxo-2-thioxo-3-thiazolidinyl)ethyl]phosphonic acid (CAS No. 227316-23-6). While specific toxicological data for this compound is limited, its structure, combining a phosphonic acid moiety with a thioxo-thiazolidine core, necessitates a cautious approach grounded in the known hazards of these chemical classes. This guide is designed to empower researchers, scientists, and drug development professionals with the knowledge to manage this substance safely and effectively, from initial handling to final disposal.

Hazard Assessment: A Synthesis of Structural Dangers

The primary hazards associated with this compound are derived from its constituent functional groups:

• Phosphonic Acid Group: This group is responsible for the compound's acidic and corrosive properties. Phosphonic acids and their derivatives can be severely damaging to skin, eyes, and the respiratory tract.[1][2][3] Contact can lead to severe burns, and inhalation of dust or aerosols may cause respiratory irritation.[2]

• Thioxo-Thiazolidine Core: Thiazolidine derivatives can act as skin and eye irritants.[4][5][6][7] Some may also be harmful if swallowed or absorbed through the skin.[5][7]

Given these characteristics, the compound must be treated as corrosive, a severe skin and eye irritant, and harmful if inhaled or ingested. All handling procedures must be designed to prevent any direct contact.

Core Directive: Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory. Never handle this compound without the appropriate protective gear. The selection of PPE must be based on the specific task being performed.

Task	Eye/Face Protection	Hand Protection	Body Protection	Respiratory Protection
Handling Solid (Weighing, Transfer)	Safety glasses with side shields and a full-face shield.[2]	Chemical-resistant gloves (e.g., nitrile or neoprene), double-gloved. Inspect gloves prior to use.[8][9]	Fully-buttoned lab coat, long pants, and closed-toe shoes.	Work in a certified chemical fume hood. If a hood is unavailable, a NIOSH-approved respirator with a particulate filter (N100, R100, or P100) is required.[2][10]
Handling Solutions (Transfers, Reactions)	Chemical safety goggles and a full-face shield.[2][11]	Chemical-resistant gloves (e.g., nitrile or neoprene). Consult a glove compatibility chart if using strong solvents.	Chemical-resistant apron over a lab coat.	Work in a certified chemical fume hood.[11]
Cleaning & Decontamination	Chemical safety goggles and a full-face shield.	Heavy-duty chemical-resistant gloves.	Chemical-resistant apron or suit, as needed.	A respirator may be required depending on the scale and nature of the cleanup.

Causality: The requirement for a full-face shield in addition to goggles or safety glasses is a direct response to the corrosive nature of phosphonic acids, which can cause severe damage upon splashing.[1][2] Double-gloving when handling the solid minimizes the risk of exposure through a potential pinhole in the outer glove.

Operational Plan: From Receipt to Disposal

This workflow ensures safety at every stage of the compound's lifecycle in the laboratory.

Caption: Workflow for safe handling of the phosphonic acid compound.

Step-by-Step Handling Protocol:

• Designate and Prepare a Work Area: All work must be conducted in a certified chemical fume hood.[11] Ensure that an eyewash station and safety shower are immediately accessible.[2][4]

• Don Appropriate PPE: Before opening the container, put on all required PPE as detailed in the table above.

• Handling the Solid:

  • To prevent static discharge, which can cause fine powders to become airborne, use appropriate techniques such as anti-static weigh paper or an ionizer.

  • Avoid creating dust during transfer.[8][9]

• Preparing Solutions:

  • Always add the solid compound slowly to the solvent while stirring. Never add solvent to the bulk solid.

  • Be aware that dissolution may be exothermic.

• Storage: Keep the container tightly closed in a cool, dry, and well-ventilated area.[12] Store away from strong bases and oxidizing agents.[13] The container should be stored in a corrosive-resistant secondary container.

Emergency Response & Disposal Plan

Immediate and correct action during an emergency is critical to minimizing harm.

Emergency First Aid Measures

Exposure Route	Immediate Action
Eye Contact	Immediately flush eyes with copious amounts of gently flowing water for at least 30 minutes, holding eyelids open.[10] DO NOT INTERRUPT FLUSHING. Remove contact lenses if it can be done easily.[1] Seek immediate medical attention. [1][2][10][14]
Skin Contact	Immediately get under a safety shower.[15] Remove all contaminated clothing while flushing the affected area with plenty of water for at least 15-30 minutes.[10][14] Seek immediate medical attention. [2][10]
Inhalation	Move the victim to fresh air immediately.[8][14] If breathing is difficult, administer oxygen. If breathing has stopped, trained personnel should provide artificial respiration.[10][14] Seek immediate medical attention. [1][2]
Ingestion	DO NOT induce vomiting. [2][8][14] If the person is conscious, rinse their mouth thoroughly with water. Never give anything by mouth to an unconscious person.[2][8] Call a physician or poison control center immediately. [1]

Spill Management Protocol

• Evacuate: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

• Protect: Do not re-enter without appropriate PPE, including respiratory protection.

• Contain: Prevent the spill from entering drains or watercourses.[8][11]

• Clean-Up:

  • For solid spills: Carefully sweep up the material, avoiding dust generation, and place it into a labeled, sealed container for disposal.[9][11]

  • For liquid spills: Cover with an inert, non-combustible absorbent material like sand or vermiculite.[11][14] Scoop the mixture into a suitable container for disposal.

• Decontaminate: Clean the spill area thoroughly with a suitable solvent, collecting all cleaning materials as hazardous waste.

• Report: Report the incident to your institution's Environmental Health and Safety (EHS) office.

Sources

• 1. response.epa.gov [response.epa.gov]
• 2. ehs.com [ehs.com]
• 3. fishersci.com [fishersci.com]
• 4. fishersci.com [fishersci.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. peptide.com [peptide.com]
• 10. CCOHS: Phosphoric Acid (Solutions) [ccohs.ca]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. sigmaaldrich.cn [sigmaaldrich.cn]
• 13. fishersci.com [fishersci.com]
• 14. static.vikaspedia.in [static.vikaspedia.in]
• 15. chempoint.com [chempoint.com]